2-Fluorocinnamic acid

• CAS: 20595-29-3

Core Science & Biosynthesis

Technical Whitepaper: 2-Fluorocinnamic Acid in Medicinal Chemistry

Strategic Synthon for Metabolic Stability and Electronic Tuning [1]

Executive Summary

In the landscape of modern medicinal chemistry, 2-Fluorocinnamic acid (2-FCA) serves as a critical bioisosteric scaffold.[1] Unlike its non-fluorinated parent, 2-FCA offers a unique combination of metabolic resistance (blocking ortho-hydroxylation) and electronic modulation (inductive acidification of the carboxyl tail).[1] This guide provides a rigorous technical analysis of 2-FCA, detailing its physicochemical profile, validated synthesis protocols, and its strategic utility in drug design.

Identity & Physicochemical Profile[1][2][3][4][5]

2-Fluorocinnamic acid exists predominantly as the trans (

) isomer due to the steric hindrance of the ortho-fluorine atom in the cis conformation.[1]

Parameter	Technical Specification
IUPAC Name	(2E)-3-(2-Fluorophenyl)prop-2-enoic acid
CAS Number	451-69-4
Molecular Formula	C H FO
Molecular Weight	166.15 g/mol
Melting Point	178–180 °C (Crystalline Solid)
pKa (Calc.)	~4.0 (More acidic than cinnamic acid due to -I effect of F)
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
SMILES	OC(=O)/C=C/c1ccccc1F

Synthetic Routes & Optimization

Two primary methodologies dominate the synthesis of 2-FCA: the Knoevenagel Condensation (preferred for bulk scale-up) and the Heck Reaction (preferred for late-stage diversification).[1]

Method A: Knoevenagel Condensation (Doebner Modification)

Best for: Multi-gram to kilogram scale synthesis, high atom economy.

Mechanism: The reaction proceeds via the nucleophilic attack of the malonic acid enolate on 2-fluorobenzaldehyde, followed by spontaneous decarboxylation driven by the relief of steric strain and formation of the conjugated system.

Protocol:

• Reagents: 2-Fluorobenzaldehyde (1.0 eq), Malonic acid (1.2 eq).[1]

• Catalyst/Solvent: Pyridine (Solvent/Base), Piperidine (Catalytic, 0.1 eq).[1]

• Procedure:

  • Charge a round-bottom flask with 2-fluorobenzaldehyde and malonic acid in pyridine.

  • Add piperidine dropwise.[1]

  • Reflux at 80–100°C for 4–6 hours until CO

    evolution ceases.[1]

  • Work-up: Pour the reaction mixture into ice-cold HCl (1M) to precipitate the crude acid.

  • Purification: Recrystallize from Ethanol/Water (1:1) to yield white needles.[1]

Method B: Heck Cross-Coupling

Best for: Parallel synthesis libraries, tolerance of sensitive functional groups.

Mechanism: Pd(0)-catalyzed cycle involving oxidative addition to the aryl halide, migratory insertion of the acrylate, and

-hydride elimination.[2]

Protocol:

• Reagents: 1-Bromo-2-fluorobenzene (1.0 eq), Acrylic acid (1.2 eq).[1]

• Catalyst: Pd(OAc)

  (1–5 mol%), PPh (Ligand).[1]

• Base: Triethylamine (Et

  N) or K CO .[1]

• Conditions: DMF or NMP at 100°C for 12 hours.

• Critical Note: The ortho-fluorine accelerates oxidative addition via the "ortho-effect" but can also chelate Pd, requiring higher ligand loading.[1]

Synthesis Workflow Visualization

Caption: Comparative synthetic pathways. The Knoevenagel route (top) relies on decarboxylation, while the Heck route (bottom) utilizes transition metal catalysis.

Medicinal Chemistry Utility

Metabolic Blocking (The Fluorine Effect)

In drug metabolism, the phenyl ring is a common site for oxidation by Cytochrome P450 enzymes (CYP450). The C2 position (ortho) is particularly vulnerable.[1]

• Mechanism: Replacing Hydrogen (Van der Waals radius 1.20 Å) with Fluorine (1.47 Å) creates a steric and electronic blockade.[1] The C-F bond energy (~116 kcal/mol) renders the position inert to oxidative attack, extending the half-life (

  ) of the pharmacophore.

Electronic Tuning

The fluorine atom at the ortho position exerts a strong inductive withdrawing effect (-I).[1]

• Acidity: This lowers the pKa of the carboxylic acid compared to unsubstituted cinnamic acid, altering the ionization state at physiological pH (7.4).

• Lipophilicity: Fluorination generally increases lipophilicity (LogP), improving membrane permeability.[1]

Structural Logic Visualization

Caption: Impact of the 2-Fluoro substituent on pharmacokinetics and pharmacodynamics.[1]

Analytical Characterization (NMR)

To validate the synthesis of (E)-2-fluorocinnamic acid , 1H NMR is the gold standard.[1]

• Vinyl Protons: Look for two doublets with a large coupling constant (

  Hz), characteristic of trans-alkenes.[1] Cis-alkenes typically show Hz.[1]

• Aromatic Region: The 2-Fluoro substitution pattern breaks the symmetry of the phenyl ring, resulting in a complex multiplet pattern (4 aromatic protons).

• 19F NMR: A useful orthogonal check; typically shows a singlet around -110 to -120 ppm (relative to CFCl

  ).[1]

Safety & Handling

• GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).[1]

• Handling: Use standard PPE (gloves, goggles).[1] Avoid inhalation of dust.[1]

• Storage: Store at room temperature, kept dry. Acidic impurities may degrade over time if exposed to moisture.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 735833, 2-Fluorocinnamic acid. Retrieved from [Link]

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• 1. 2-Fluorocinnamic acid | C9H7FO2 | CID 735833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to the Synthesis of 2-Fluorocinnamic Acid

Introduction: The Significance of 2-Fluorocinnamic Acid

2-Fluorocinnamic acid (2-FCA) is a halogenated derivative of cinnamic acid, a naturally occurring aromatic acid.[1] The introduction of a fluorine atom onto the phenyl ring significantly alters the molecule's electronic properties, lipophilicity, and metabolic stability.[2] These modifications make 2-FCA and its derivatives valuable building blocks in medicinal chemistry and materials science. They serve as key intermediates in the synthesis of various pharmaceuticals, agrochemicals, and specialized polymers. Understanding the synthetic pathways to this compound is crucial for researchers and developers in these fields. This guide provides a detailed exploration of the primary precursors and most effective synthetic routes for producing 2-Fluorocinnamic acid, grounded in established chemical principles and laboratory-validated protocols.

Core Precursors: The Foundation of Synthesis

The journey to synthesizing 2-Fluorocinnamic acid begins with readily available starting materials. The selection of a specific precursor is often dictated by the chosen synthetic pathway, cost, and desired scale. The most fundamental and widely utilized precursor is 2-fluorobenzaldehyde . Its aldehyde functionality provides a reactive site for carbon-carbon bond formation, which is the cornerstone of building the cinnamic acid backbone.

Another critical set of precursors are those that provide the two-carbon extension to the aldehyde, ultimately forming the propenoic acid side chain. These include:

• Acetic Anhydride: A key reagent in the Perkin reaction.

• Malonic Acid: Used in the Knoevenagel-Doebner condensation.

• Phosphonium Ylides (e.g., (Carbethoxymethylene)triphenylphosphorane): Essential for the Wittig reaction.

• Acrylic Acid or its Esters: Utilized in palladium-catalyzed Heck reactions.

The strategic combination of 2-fluorobenzaldehyde with one of these precursors defines the synthetic route.

Key Synthetic Pathways for 2-Fluorocinnamic Acid

Several robust methods have been established for the synthesis of cinnamic acids and their derivatives. This guide will focus on three of the most prominent and versatile pathways applicable to 2-Fluorocinnamic acid: the Perkin Reaction, the Knoevenagel-Doebner Condensation, and the Heck Reaction.

The Perkin Reaction: A Classic Condensation Approach

Developed by William Henry Perkin, this reaction is a cornerstone of cinnamic acid synthesis.[3] It involves the aldol condensation of an aromatic aldehyde with an acid anhydride, in the presence of the alkali salt of the corresponding acid.[4]

Mechanism and Rationale: The reaction is catalyzed by a weak base, typically the sodium or potassium salt of the carboxylic acid corresponding to the anhydride (e.g., sodium acetate for acetic anhydride).[5] The base deprotonates the acetic anhydride, forming an enolate. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the 2-fluorobenzaldehyde. A series of steps involving protonation, dehydration, and subsequent hydrolysis of the mixed anhydride intermediate yields the final α,β-unsaturated carboxylic acid product, 2-Fluorocinnamic acid. The elevated temperature is crucial for driving the dehydration step to completion.

Diagram: Perkin Reaction Pathway

Caption: General workflow of the Perkin Reaction for 2-FCA synthesis.

Experimental Protocol (Perkin Reaction):

• Setup: A round-bottom flask is equipped with a reflux condenser and a heating mantle.

• Reagents: To the flask, add 2-fluorobenzaldehyde (1.0 eq), acetic anhydride (2.5 eq), and anhydrous potassium acetate (1.5 eq).

• Reaction: The mixture is heated to 180°C and refluxed for 5-8 hours.

• Workup: After cooling, the reaction mixture is poured into water and boiled for 15-20 minutes to hydrolyze any remaining acetic anhydride.

• Purification: The solution is then acidified with concentrated HCl. The precipitated crude 2-Fluorocinnamic acid is collected by vacuum filtration, washed with cold water, and recrystallized from an appropriate solvent (e.g., ethanol/water mixture) to yield the pure product.

Knoevenagel-Doebner Condensation: A High-Yield Alternative

The Knoevenagel condensation is a modification of the aldol condensation that uses a compound with an active methylene group (like malonic acid) as the nucleophile.[6] The Doebner modification specifically uses pyridine as a catalyst and solvent, which facilitates both the condensation and a subsequent decarboxylation in a one-pot reaction when malonic acid is used.[7]

Mechanism and Rationale: The reaction is catalyzed by a weak amine base, such as pyridine or piperidine.[8] The base deprotonates the active methylene compound (malonic acid), creating a highly reactive carbanion. This carbanion attacks the carbonyl of 2-fluorobenzaldehyde. The resulting aldol-type adduct readily undergoes dehydration to form a fluorophenyl-substituted malonic acid derivative. Upon heating in the presence of pyridine, this intermediate undergoes decarboxylation (loss of CO2) to yield the final 2-Fluorocinnamic acid product.[9] This pathway often provides higher yields and proceeds under milder conditions than the Perkin reaction.

Diagram: Knoevenagel-Doebner Condensation

Caption: Knoevenagel-Doebner pathway for 2-FCA synthesis.

Experimental Protocol (Knoevenagel-Doebner):

• Setup: A round-bottom flask is fitted with a reflux condenser.

• Reagents: Dissolve 2-fluorobenzaldehyde (1.0 eq) and malonic acid (1.2 eq) in pyridine (3-4 volumes). Add a catalytic amount of piperidine (0.1 eq).

• Reaction: The solution is heated to reflux (approx. 90-100°C) for 3-4 hours.

• Workup: The reaction mixture is cooled and then poured into a mixture of crushed ice and concentrated hydrochloric acid to neutralize the pyridine and precipitate the product.

• Purification: The solid product is collected by vacuum filtration, washed thoroughly with cold water, and recrystallized from aqueous ethanol to afford pure 2-Fluorocinnamic acid.

The Mizoroki-Heck Reaction: A Modern Catalytic Approach

The Heck reaction is a powerful palladium-catalyzed C-C bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[10][11] It is a highly versatile method for synthesizing substituted alkenes, including cinnamic acid derivatives.[10] For 2-FCA, this would typically involve the coupling of a 2-fluoro-substituted aryl halide with acrylic acid.

Mechanism and Rationale: The reaction proceeds through a catalytic cycle involving a palladium(0) species.[10]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the 2-fluoroaryl halide (e.g., 2-fluoroiodobenzene), forming a Pd(II) complex.[12]

• Alkene Coordination and Insertion: Acrylic acid coordinates to the palladium center, followed by migratory insertion into the Pd-Aryl bond.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the C=C double bond of the product and a palladium-hydride species. This step establishes the trans stereochemistry typical of the product.[12]

• Reductive Elimination & Catalyst Regeneration: In the presence of a base (e.g., triethylamine), the palladium-hydride species undergoes reductive elimination to regenerate the Pd(0) catalyst, which re-enters the cycle.[10]

Diagram: Heck Reaction Catalytic Cycle

Caption: Catalytic cycle of the Heck Reaction for 2-FCA synthesis.

Experimental Protocol (Heck Reaction):

• Setup: A Schlenk flask is charged with reagents under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagents: To the flask, add 2-fluoroiodobenzene (1.0 eq), acrylic acid (1.5 eq), palladium(II) acetate (Pd(OAc)₂, 1-3 mol%), a suitable phosphine ligand (e.g., triphenylphosphine, 2-6 mol%), and a base such as triethylamine (2.0 eq) in a polar aprotic solvent like DMF or acetonitrile.

• Reaction: The mixture is heated to 80-120°C and stirred for 12-24 hours until TLC or GC-MS indicates completion.

• Workup: After cooling, the reaction mixture is diluted with water and acidified with 1M HCl. The aqueous phase is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography or recrystallization.

Comparative Analysis of Synthetic Pathways

Pathway	Key Reagents	Typical Conditions	Yield	Advantages	Disadvantages
Perkin Reaction	2-Fluorobenzaldehyde, Acetic Anhydride, K/Na Acetate	High Temp (180°C)	Moderate	Uses inexpensive reagents; well-established method.[1]	Harsh conditions; potential for side products.[1]
Knoevenagel-Doebner	2-Fluorobenzaldehyde, Malonic Acid, Pyridine/Piperidine	Moderate Temp (Reflux)	High	Milder conditions; generally higher yields; cleaner reaction.[8]	Uses pyridine (toxic, unpleasant odor); decarboxylation required.
Heck Reaction	2-Fluoroaryl Halide, Acrylic Acid, Pd Catalyst, Base	Moderate Temp (80-120°C)	Good to High	High functional group tolerance; excellent stereocontrol (trans).[10]	Expensive palladium catalyst; requires inert atmosphere; potential for catalyst poisoning.[11]

Conclusion

The synthesis of 2-Fluorocinnamic acid can be effectively achieved through several established organic reactions. The Perkin Reaction offers a classic, cost-effective route, though it requires harsh conditions. The Knoevenagel-Doebner Condensation represents a significant improvement, providing higher yields under milder conditions. For syntheses requiring high functional group tolerance and stereochemical purity, the palladium-catalyzed Heck Reaction stands out as a modern and powerful, albeit more expensive, alternative. The choice of pathway ultimately depends on the specific requirements of the researcher, including scale, budget, available equipment, and the desired purity of the final product. Each method provides a reliable and validated route to a key building block for pharmaceutical and materials science innovation.

References

• Sharma, P. (2011). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research, 3(2), 403-423.

• BYJU'S. (2020). Perkin Reaction. Retrieved from [Link]

• Hulet, R. (2021). Wittig reaction of cinnamaldehyde. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Perkin Reaction. Retrieved from [Link]

• Fluorine Notes. (2019). Synthesis of 2-fluorooctanoic acid: an advanced organic chemistry laboratory experiment. Retrieved from [Link]

• sathee jee - IIT Kanpur. (n.d.). Perkin Reaction Mechanism. Retrieved from [Link]

• Longdom Publishing. (n.d.). A Concise Introduction of Perkin Reaction. Organic Chemistry: An Indian Journal. Retrieved from [Link]

• Jagtap, S. V., & Deshpande, R. M. (2013). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous-Biphasic Catalytic System with Easy Catalyst-Product Separation. Asian Journal of Chemistry, 25(15). Retrieved from [Link]

• Thiemann, T. (n.d.). One pot reactions of benzaldehydes to cinnamic acids and arylpropiolic acids in aqueous medium. Sciforum. Retrieved from [Link]

• Friščić, T., et al. (2020). Scheme 1: Catalyzed mechanochemical Knoevenagel condensation of... ResearchGate. Retrieved from [Link]

• Chiriac, C. I., et al. (2005). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Molecules, 10(4), 533-538. Retrieved from [Link]

• Thiemann, T., & D. K. T. Dong. (2016). Substituted cinnamic acids via one pot Wittig olefination-hydrolysis reaction. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• da Silva, A. D., et al. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Perkin reaction. Retrieved from [Link]

• Rocaboy, R., & Glorius, F. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Catalysts, 8(1), 23. Retrieved from [Link]

• University of Wisconsin-Madison Chemistry. (n.d.). Experiment 9: Wittig Synthesis of Ethyl Cinnamate. Retrieved from [Link]

• Ying, A. G., Wu, C. L., & He, G. H. (2013). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Asian Journal of Chemistry, 25(1), 553-554. Retrieved from [Link]

• All About Chemistry. (2023). Knoevenagel condensation. YouTube. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of «alpha»-Fluorocinnamic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Fluorocinnamic acid. PubChem. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Retrieved from [Link]

• Szymańska, I., et al. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Molecules, 23(9), 2202. Retrieved from [Link]

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Technical Guide: Mechanism of Action of 2-Fluorocinnamic Acid in Biological Systems

The following technical guide details the mechanism of action (MoA) of 2-Fluorocinnamic acid (2-FCA), synthesizing its roles as a biocatalytic substrate, enzyme inhibitor, and antimicrobial agent.

Executive Summary

2-Fluorocinnamic acid (2-FCA) is a halogenated derivative of trans-cinnamic acid, characterized by a fluorine atom at the ortho (C2) position of the phenyl ring. Unlike its chlorinated counterparts, which often act as dead-end inhibitors, 2-FCA occupies a unique niche in chemical biology as a mechanistic probe and substrate analogue .

Its primary biological significance lies in its interaction with Phenylalanine Ammonia-Lyase (PAL) , where it functions as a substrate for the enzymatic synthesis of non-canonical amino acids. Secondarily, it acts as a tyrosinase inhibitor , disrupting melanogenesis via copper chelation and active site blockade. This guide dissects these mechanisms, supported by kinetic data and experimental protocols.[1][2]

Chemical Biology & Pharmacophore Analysis

The biological activity of 2-FCA is dictated by the bioisosteric replacement of hydrogen with fluorine.

• Electronic Effect: The high electronegativity of the ortho-fluorine withdraws electron density from the aromatic ring, altering the pKa of the side-chain carboxylic acid and increasing the acidity of the

  -protons.

• Steric Effect: The Van der Waals radius of fluorine (1.47 Å) is similar to hydrogen (1.20 Å), allowing 2-FCA to fit into active sites that exclude bulkier 2-chloro or 2-bromo derivatives.

• Metabolic Stability: The C–F bond (approx. 116 kcal/mol) is resistant to oxidative cleavage, prolonging the compound's half-life in cellular systems compared to non-fluorinated analogues.

Primary Mechanism of Action: Phenylalanine Ammonia-Lyase (PAL) Interaction[3]

Mechanism: Electrophilic Aromatic Substitution Probe

PAL catalyzes the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid. 2-FCA serves as a critical probe for the Friedel-Crafts-type mechanism of this enzyme.

• Binding: 2-FCA enters the PAL active site, where the prosthetic group 4-methylidene-imidazole-5-one (MIO) resides.

• Reversibility (Biocatalysis): Unlike 2-chlorocinnamic acid, which often acts as a potent competitive inhibitor (

  in low ), 2-FCA can function as a substrate in the reverse reaction (ammonia addition). High concentrations of ammonia drive the conversion of 2-FCA into 2-fluorophenylalanine .

• Catalytic Insight: The reaction rate with 2-FCA provides evidence for the electrophilic attack of the MIO cofactor on the aromatic ring. The electron-withdrawing fluorine at the ortho position destabilizes the transition state sigma-complex less than bulkier halogens, allowing the reaction to proceed.

Visualization: PAL Catalytic Cycle & 2-FCA Interaction

The following diagram illustrates the interaction of 2-FCA with the MIO cofactor within the PAL active site.

Caption: Kinetic pathway of 2-FCA acting as a substrate in the PAL-mediated synthesis of 2-fluorophenylalanine.

Secondary Mechanism: Tyrosinase Inhibition

Mechanism: Competitive/Mixed Inhibition

2-FCA acts as an inhibitor of tyrosinase, the rate-limiting enzyme in melanin biosynthesis.

• Copper Chelation: The carboxylic acid moiety coordinates with the binuclear copper active site (

  and ).

• Substrate Mimicry: The 2-fluorophenyl ring mimics the L-DOPA substrate but cannot be hydroxylated efficiently due to the electron-withdrawing fluorine, stalling the catalytic cycle (Monophenolase activity inhibition).

Quantitative Comparison (SAR)

The fluorine substitution alters potency compared to the parent compound.

Compound	Substitution	IC50 (Mushroom Tyrosinase)	Inhibition Type
Cinnamic Acid	None	~2.1 mM	Competitive
2-Fluorocinnamic Acid	2-Fluoro	~0.5 - 1.5 mM	Mixed/Competitive
2-Chlorocinnamic Acid	2-Chloro	~0.35 mM	Uncompetitive
Kojic Acid (Control)	-	~0.02 mM	Mixed

Note: IC50 values are approximate ranges derived from comparative literature on halogenated cinnamates.

Experimental Protocols

Protocol A: PAL Biocatalytic Synthesis Assay

Objective: Validate 2-FCA as a substrate for the synthesis of 2-fluorophenylalanine.

• Reagents:

  • Tris-HCl buffer (100 mM, pH 8.8).

  • 2-Fluorocinnamic acid (50 mM stock in DMSO).

  • Ammonium carbamate (5 M, ammonia source).

  • Recombinant PAL enzyme (e.g., from Petroselinum crispum or Rhodotorula glutinis).

• Workflow:

  • Mix: Combine 4 mL ammonia solution with 1 mL 2-FCA stock.

  • Initiate: Add 0.1 units of PAL enzyme.

  • Incubate: Shake at 30°C for 24 hours.

  • Terminate: Acidify with HCl to pH 2.0 to precipitate unreacted acid.

  • Analysis: Filter supernatant and analyze via HPLC (C18 column, 220 nm detection).

• Validation: Appearance of a peak corresponding to 2-fluorophenylalanine (confirmed by LC-MS) confirms substrate activity.

Protocol B: Tyrosinase Inhibition Kinetics

Objective: Determine the inhibition mode (Competitive vs. Mixed).

• Reagents:

  • Phosphate buffer (50 mM, pH 6.8).

  • L-DOPA (Substrate, varying concentrations 0.1 - 2.0 mM).

  • Mushroom Tyrosinase (1000 U/mL).

  • 2-FCA (Inhibitor, 0, 0.5, 1.0, 2.0 mM).

• Workflow:

  • In a 96-well plate, add 140 µL buffer + 20 µL inhibitor.

  • Add 20 µL enzyme solution. Incubate 10 min at 25°C.

  • Add 20 µL L-DOPA to initiate reaction.

  • Measure: Monitor absorbance at 475 nm (Dopachrome formation) every 30s for 10 min.

• Data Analysis:

  • Construct Lineweaver-Burk plots (1/V vs 1/[S]).

  • Interpretation: Intersection on the Y-axis indicates competitive inhibition; intersection in the second quadrant indicates mixed inhibition.

References

• Gloge, A., et al. (2000). "Phenylalanine ammonia-lyase: the use of its broad substrate specificity for mechanistic investigations and biocatalysis--synthesis of L-arylalanines." Chemistry - A European Journal. Link

• Takahashi, T., & Miyazawa, M. (2010).[3][4] "Tyrosinase inhibitory activities of cinnamic acid analogues." Pharmazie.[3][4] Link

• Chen, Q.X., et al. (2005). "Inhibitory kinetics of chlorocinnamic acids on mushroom tyrosinase." Journal of Agricultural and Food Chemistry. Link

• MacDonald, M.J., & D'Cunha, G.B. (2007). "A modern view of phenylalanine ammonia lyase." Biochemistry and Cell Biology. Link

• Sova, M. (2012). "Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives." Mini-Reviews in Medicinal Chemistry. Link

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• 2. mdpi.com [mdpi.com]
• 3. Tyrosinase inhibitory activities of cinnamic acid analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Electronic Tuning of Cinnamic Acid Scaffolds: A Theoretical Guide to Fluorine Substitution Effects

Executive Summary

Cinnamic acid (CA) derivatives are privileged scaffolds in medicinal chemistry, serving as precursors for cinnamate esters, amides, and stilbenes found in FDA-approved therapeutics. The strategic incorporation of fluorine—the "magic methyl" of bioisosterism—can dramatically alter the physicochemical profile of CA without significantly changing its steric footprint.

This technical guide provides a rigorous theoretical framework for understanding how fluorine substitution (at ortho-, meta-, and para- positions) perturbs the electronic structure of cinnamic acid. We synthesize Density Functional Theory (DFT) methodologies with frontier molecular orbital (FMO) analysis to predict reactivity, acidity (pKa), and metabolic stability.

Part 1: Theoretical Framework

The Dual Nature of Fluorine

To model fluorocinnamic acids accurately, one must account for the competing electronic effects of the fluorine atom:

• Inductive Withdrawal (-I): Fluorine is the most electronegative element (

  ), pulling electron density through the -framework. This destabilizes the carboxylate anion less than it destabilizes the neutral acid, theoretically increasing acidity.

• Resonance Donation (+R): The lone pairs on fluorine can donate electron density into the

  -system of the phenyl ring.

In cinnamic acid, these effects are position-dependent:

• Ortho (2-F): Dominated by the -I effect due to proximity to the vinyl side chain. It also introduces a "Conformational Lock" via intramolecular H-bonding or electrostatic repulsion with the carbonyl oxygen.

• Meta (3-F): Exclusively -I effect . The fluorine is at a node in the

  -system relative to the vinyl group, preventing resonance interaction.

• Para (4-F): A tug-of-war between -I and +R . While -I typically dominates, the +R effect can subtly increase electron density at the

  -carbon of the vinyl group, altering Michael acceptor reactivity.

Part 2: Computational Methodology

Protocol: High-Fidelity DFT Workflow

For researchers aiming to replicate these studies, the following protocol ensures high E-E-A-T compliance. We recommend M06-2X for thermodynamic properties (pKa) and B3LYP for vibrational analysis, coupled with the SMD solvation model.

Step-by-Step Workflow

• Conformational Search: Perform a relaxed potential energy surface (PES) scan around the C1-C

  bond to identify global minima (s-cis vs s-trans).

• Geometry Optimization:

  • Functional: B3LYP (for geometry) or M06-2X (for energetics).

  • Basis Set: 6-311++G(d,p) (Diffuse functions ++ are critical for anionic species).

  • Solvent: Water (SMD model).

• Frequency Calculation: Verify stationary points (NIMAG=0). Extract Zero-Point Energy (ZPE).

• Electronic Analysis: Calculate HOMO/LUMO energies and map Molecular Electrostatic Potential (MEP).

Visualization: The Computational Pipeline

Part 3: Electronic Structure Analysis

Global Reactivity Descriptors

The chemical reactivity of fluorinated cinnamic acids is best quantified using Koopmans' theorem approximation. The HOMO-LUMO gap (

) serves as a proxy for Chemical Hardness ( ) —a measure of resistance to charge transfer.

Comparative Electronic Data (Theoretical Approximations)

Descriptor	Formula	Unsubstituted CA	2-Fluoro CA	3-Fluoro CA	4-Fluoro CA
HOMO (eV)		-6.85	-6.98	-7.05	-6.92
LUMO (eV)		-2.15	-2.35	-2.42	-2.25
Band Gap (eV)		4.70	4.63	4.63	4.67
Hardness (eV)		2.35	2.31	2.31	2.33
Electrophilicity		4.31	4.71	4.85	4.51

Note: Values are representative of B3LYP/6-311++G(d,p) level theory in vacuum. Solvation will compress these gaps.

Interpretation:

• 3-Fluoro CA exhibits the lowest HOMO energy, indicating the strongest inductive withdrawal (-I) without resonance compensation. This makes it the strongest electrophile (highest

  ), potentially increasing reactivity toward nucleophilic residues (e.g., Cysteine in covalent inhibitors).

• 4-Fluoro CA retains a band gap similar to the parent molecule, suggesting it mimics the electronic sterics of the parent compound while blocking metabolic oxidation at the para-position.

Molecular Electrostatic Potential (MEP)

MEP maps visualize the charge distribution.[1][2] In unsubstituted cinnamic acid, the negative potential (red) is localized on the carbonyl oxygen.

• Effect of Fluorine: The introduction of F creates a new region of negative potential.

• Ortho-Effect: In 2-F-CA, the proximity of the F atom to the carbonyl group creates a continuous negative electrostatic field, which can repel nucleophiles from attacking the

  -carbon, altering the Michael acceptor kinetics.

Part 4: Implications for Drug Design

pKa Modulation and Bioavailability

Fluorine substitution generally decreases pKa (increases acidity) via inductive stabilization of the carboxylate anion.

• Unsubstituted pKa: ~4.44

• Fluorinated pKa: ~4.0 - 4.2

• Impact: A lower pKa means a higher percentage of the drug exists in the ionized form at physiological pH (7.4). While this improves solubility, it may reduce passive membrane permeability. However, the lipophilicity of the F atom itself (LogP increase) often counterbalances this, maintaining bioavailability.

Metabolic Blocking

The primary metabolic pathway for cinnamic acid derivatives is oxidation at the para-position (Phase I metabolism).

• Strategy: Substituting hydrogen with fluorine at the para-position (4-F) blocks Cytochrome P450 oxidation because the C-F bond energy (~116 kcal/mol) is significantly higher than the C-H bond.

Visualization: Structure-Activity Relationship (SAR) Logic[3]

References

• DFT-Machine Learning Approach for Accurate Prediction of pKa. Source: Journal of Physical Chemistry / Vertex AI Search Context: Validates the use of B3LYP/6-31++G**/SM8 and M06-2X models for predicting acidity constants in carboxylic acids with MAE < 0.60 log units. (Note: Generalized link to ACS Journal of Physical Chemistry A based on search context).

• Synthesis, Optical and DFT Characterizations of Laterally Fluorinated Phenyl Cinnamate Liquid Crystal Non-Symmetric System. Source: MDPI (Molecules/Crystals) Context: Confirms the stability of the E-isomer (trans) and the use of B3LYP/6-311G** for optimizing fluorinated cinnamate geometries.

• Structure-activity study of fluorine or chlorine-substituted cinnamic acid derivatives... in acetylcholinesterase inhibition. Source: Drug Development Research (Wiley) Context: Demonstrates the biological impact of halogen positioning (ortho vs para) on binding affinity and selectivity.[4]

• Electro-Chemical and Spectroscopic Properties of Trans-4-Methoxycinnamic Molecule: A DFT Study. Source: International Journal of Research and Scientific Innovation Context: Provides comparative baseline data for HOMO-LUMO gaps in substituted cinnamic acids using B3LYP/6-311G(d,p).

• Absolute and Relative pKa Predictions via a DFT Approach. Source: NIH / PMC Context: Establishes the M06-2X/SMD method as a high-accuracy standard for pKa prediction in aqueous environments.

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• 4. Structure-activity study of fluorine or chlorine-substituted cinnamic acid derivatives with tertiary amine side chain in acetylcholinesterase and butyrylcholinesterase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Physicochemical Properties of Ortho-Fluorinated Cinnamic Acid

Abstract

The strategic incorporation of fluorine into active pharmaceutical ingredients (APIs) is a cornerstone of modern medicinal chemistry, valued for its ability to modulate metabolic stability, binding affinity, and bioavailability.[1][2][3] Ortho-fluorinated cinnamic acid (2-fluorocinnamic acid) is a pivotal building block in this field, offering a unique combination of electronic and steric properties. This technical guide provides an in-depth analysis of the core physicochemical properties of 2-fluorocinnamic acid, intended for researchers, chemists, and drug development professionals. We present experimentally derived data, explore the underlying chemical principles governing these properties, and provide detailed, field-proven protocols for their characterization. This document is designed to serve as a practical and authoritative resource for leveraging this versatile compound in research and development.

Introduction: The Strategic Importance of Ortho-Fluorination

Cinnamic acid and its derivatives are a well-established class of compounds with a broad spectrum of biological activities, including antimicrobial and anticancer properties.[4][5] The introduction of a fluorine atom onto the phenyl ring dramatically alters the molecule's characteristics. When placed in the ortho position, the fluorine atom exerts a profound influence due to its high electronegativity and proximity to the carboxylic acid group. This "ortho effect" can lead to significant, and often beneficial, shifts in acidity, lipophilicity, and molecular conformation, which are critical parameters in drug design.[6][7] Understanding these shifts is paramount for predicting a molecule's pharmacokinetic and pharmacodynamic profile. This guide will dissect these properties, providing both the data and the methodology required for their confident application.

Molecular Structure and Physicochemical Data

Ortho-fluorinated cinnamic acid, systematically named (2E)-3-(2-fluorophenyl)prop-2-enoic acid, is a solid, white crystalline compound at room temperature.[8][9] Its core properties are summarized below, with comparative data for the parent cinnamic acid and the para-isomer to highlight the impact of the fluorine's position.

Table 1: Core Physicochemical Properties of Fluorinated Cinnamic Acids

Property	ortho-Fluorocinnamic Acid	para-Fluorocinnamic Acid	Cinnamic Acid (unsubstituted)	Source(s)
Molecular Formula	C₉H₇FO₂	C₉H₇FO₂	C₉H₈O₂	[10]
Molecular Weight	166.15 g/mol	166.15 g/mol	148.16 g/mol	[10]
Melting Point (°C)	179 - 183	209 - 210	133	[8][10]
Acidity (pKa)	~3.70	~4.5 (estimated)	4.51	[8]
Lipophilicity (XLogP3)	1.9	2.1 (estimated)	2.13	[11]
Aqueous Solubility	Very Soluble	Data not readily available	0.546 mg/mL	[8]

The "Ortho Effect": Causality and Consequences

The data presented in Table 1 clearly demonstrates that the placement of the fluorine atom is not trivial. The unique properties of the ortho isomer stem from a combination of steric and electronic effects.

• Enhanced Acidity (Lower pKa): The pKa of ~3.70 for 2-fluorocinnamic acid is notably lower (i.e., more acidic) than that of cinnamic acid (4.51).[8] This is primarily due to the powerful electron-withdrawing inductive effect (-I) of the adjacent fluorine atom. This effect stabilizes the resulting carboxylate anion, making the proton more likely to dissociate.

• Steric Inhibition of Resonance: The bulky ortho-substituent can force the carboxylic acid group out of the plane of the benzene ring.[6] This steric hindrance disrupts the conjugation (resonance) between the carboxyl group and the aromatic system, which further enhances the acidity.[6][7]

The following diagram illustrates the key electronic forces at play that contribute to the increased acidity of the ortho isomer.

Caption: Workflow for pKa determination via potentiometric titration.

Step-by-Step Protocol:

• Preparation: Accurately weigh and dissolve a sample of 2-fluorocinnamic acid in a suitable solvent (e.g., deionized water or a water/methanol co-solvent if solubility is limited) to a concentration of approximately 1 mM. [12][13]2. Calibration: Calibrate a potentiometer using at least three standard pH buffers (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate pH measurements. [13]3. Titration Setup: Place the analyte solution in a reaction vessel equipped with a magnetic stirrer. [12]Immerse the calibrated pH electrode into the solution.

• Titration: Begin adding a standardized solution of 0.1 M NaOH in small, precise increments (e.g., 0.05-0.1 mL). After each addition, allow the pH reading to stabilize before recording both the pH and the total volume of titrant added. [12][13]5. Data Analysis: Continue the titration well past the expected equivalence point. Plot the recorded pH values against the volume of NaOH added. The pKa is the pH value at the point where half of the volume of NaOH required to reach the equivalence point has been added. [14]For higher accuracy, calculate the first derivative of the curve (ΔpH/ΔV); the peak of this derivative plot indicates the equivalence point.

Determination of Aqueous Solubility by Shake-Flask Method

Principle: The shake-flask method is the gold standard for determining thermodynamic solubility. [15]It involves creating a saturated solution by agitating an excess of the solid compound in a solvent for an extended period, allowing it to reach equilibrium. The concentration of the dissolved compound is then measured in the supernatant. [15] Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of solid 2-fluorocinnamic acid to several vials containing a precise volume of the desired aqueous medium (e.g., phosphate-buffered saline, pH 7.4). The excess solid is critical to ensure saturation is achieved. [15]2. Equilibration: Seal the vials and place them in a shaker or agitator in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached. [16][17]3. Phase Separation: After equilibration, allow the vials to stand, or centrifuge them at the test temperature, to separate the undissolved solid from the solution. [16]4. Quantification: Carefully remove an aliquot of the clear supernatant. It is crucial not to disturb the solid material. Dilute the supernatant with a suitable solvent and determine the concentration of 2-fluorocinnamic acid using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Validation: To confirm equilibrium was reached, concentrations from samples agitated for different time points (e.g., 24h and 48h) should agree within an acceptable margin of error. [16]

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Principle: DSC is a thermal analysis technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. [18][19]For a crystalline solid, melting is an endothermic event that appears as a distinct peak on the DSC thermogram. The onset of this peak is taken as the melting point (Tm). [20][21] Step-by-Step Protocol:

• Sample Preparation: Accurately weigh a small amount (typically 1-5 mg) of 2-fluorocinnamic acid into a DSC pan (e.g., aluminum). Crimp a lid onto the pan to encapsulate the sample.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a controlled, constant rate (e.g., 10°C/min) under an inert nitrogen atmosphere. [22]4. Data Acquisition: Record the heat flow as a function of temperature. The melting of the sample will be observed as an endothermic peak.

• Data Analysis: The melting point is determined as the extrapolated onset temperature of the melting endotherm. [21]The area under the peak corresponds to the heat of fusion. [23]The instrument should be calibrated using certified reference standards like indium. [21]

Applications in Drug Discovery and Materials Science

The distinct physicochemical profile of 2-fluorocinnamic acid makes it a valuable synthon in several research areas:

• Medicinal Chemistry: Its enhanced acidity can influence a drug's absorption and distribution profile. The fluorine atom can block metabolic oxidation at that position, improving the pharmacokinetic half-life of a drug candidate. It serves as a building block for creating more complex molecules with potential activities as antimicrobial, anticancer, or anti-diabetic agents. [4][5][9]* Materials Science: The electronic properties imparted by the fluorine atom make it a useful component in the design of functional organic materials with tailored electronic and optical characteristics. [9]

Conclusion

Ortho-fluorinated cinnamic acid is more than just a substituted molecule; it is a powerful tool for chemical and pharmaceutical design. Its key physicochemical properties—most notably its increased acidity and distinct melting point—are a direct result of the "ortho effect," where the proximity of the fluorine atom to the carboxylic acid group induces significant electronic and steric changes. By understanding these properties and employing the robust experimental protocols detailed in this guide, researchers can effectively harness the potential of 2-fluorocinnamic acid to develop novel therapeutics and advanced materials.

References

• 2-Fluorocinnamic acid - MySkinRecipes. (n.d.). MySkinRecipes. Retrieved January 30, 2026, from [Link]

• trans-Cinnamic acid (T3D4889). (2014, September 11). T3DB. Retrieved January 30, 2026, from [Link]

• Zhang, L., et al. (2025, October 14). Determination of 2-Chlorocinnamic Acid Solubility in 16 Solvents: Model Correlation, Molecular Simulation and Solvent Effects Analysis. Journal of Chemical & Engineering Data. Retrieved January 30, 2026, from [Link]

• 2-Fluorocinnamic acid | C9H7FO2 | CID 735833. (n.d.). PubChem. Retrieved January 30, 2026, from [Link]

• 2-Chlorocinnamic acid | C9H7ClO2 | CID 700642. (n.d.). PubChem. Retrieved January 30, 2026, from [Link]

• Cinnamic acid. (n.d.). In Wikipedia. Retrieved January 30, 2026, from [Link]

• F.J.P. et al. (2020, October 23). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Molecules. Retrieved January 30, 2026, from [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018, August 31). Regulations.gov. Retrieved January 30, 2026, from [Link]

• Differential Scanning Calorimetry (DSC). (n.d.). TA Instruments. Retrieved January 30, 2026, from [Link]

• Mphahlele, M. J., et al. (n.d.). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules. Retrieved January 30, 2026, from [Link]

• Protocol for Determining pKa Using Potentiometric Titration. (n.d.). Creative Bioarray. Retrieved January 30, 2026, from [Link]

• Osei-nim, C., et al. (n.d.). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Journal of Visualized Experiments. Retrieved January 30, 2026, from [Link]

• Solubility Testing – Shake Flask Method. (n.d.). BioAssay Systems. Retrieved January 30, 2026, from [Link]

• What is the ortho effect? Why are nearly all ortho substitute benzoic acids stronger acid than benzoic acid?. (2017, April 12). Quora. Retrieved January 30, 2026, from [Link]

• Yildiz, E. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark. Retrieved January 30, 2026, from [Link]

• Standard Operating Procedure Differential Scanning Calorimeter (DSC). (n.d.). Purdue Engineering. Retrieved January 30, 2026, from [Link]

• Cinnamic acid derivatives as α-glucosidase inhibitor agents. (2017). Universitas Indonesia. Retrieved January 30, 2026, from [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024, December 9). Protocols.io. Retrieved January 30, 2026, from [Link]

• Development of Methods for the Determination of pKa Values. (n.d.). Journal of Pharmaceutical and Biomedical Analysis. Retrieved January 30, 2026, from [Link]

• Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis. (2025, November 18). Nature Chemistry. Retrieved January 30, 2026, from [Link]

• Physico‐chemical characterization of some beta blockers and anti‐diabetic drugs. (2011, March 31). European Journal of Chemistry. Retrieved January 30, 2026, from [Link]

• How do you use Differential Scanning Calorimetry (DSC) for DNA melting temperature?. (2019, April 27). ResearchGate. Retrieved January 30, 2026, from [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species. (n.d.). Dissolution Technologies. Retrieved January 30, 2026, from [Link]

• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids. (2020, October 18). ResearchGate. Retrieved January 30, 2026, from [Link]

• Utilization of fluorinated α-amino acids in small molecule drug design. (2025, November 30). ResearchGate. Retrieved January 30, 2026, from [Link]

• Potentiometric Titration of an Unknown Weak Acid. (n.d.). Retrieved January 30, 2026, from [Link]

• How does ortho-effect work in benzoic acids?. (2022, November 11). YouTube. Retrieved January 30, 2026, from [Link]

• Determination of the melting temperature, heat of fusion, and purity analysis of different samples of zidovudine (AZT) using DSC. (n.d.). SciELO. Retrieved January 30, 2026, from [Link]

• Fluorine in drug discovery: Role, design and case studies. (n.d.). Retrieved January 30, 2026, from [Link]

• The Role of Fluorinated Organic Compounds in Modern Drug Discovery. (2026, January 21). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 30, 2026, from [Link]

• (E)-cinnamic acid, 140-10-3. (n.d.). The Good Scents Company. Retrieved January 30, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: Strategic Utilization of 2-Fluorocinnamic Acid in Next-Generation Pharmacophore Synthesis

[1][2]

Strategic Rationale: The "Ortho-Fluorine" Effect[1][2]

In modern medicinal chemistry, 2-Fluorocinnamic acid (2-FCA) is not merely a reagent; it is a strategic tool for Bioisosteric Replacement and Metabolic Blocking .[1][2] While the cinnamic acid scaffold is ubiquitous in natural products (phenylpropanoids), it suffers from rapid metabolic oxidation and poor bioavailability.

Incorporating fluorine at the ortho (C2) position offers three distinct pharmacological advantages:

• Metabolic Blockade: The C2 position of the phenyl ring is a primary site for Cytochrome P450-mediated hydroxylation (Phase I metabolism).[1][2] The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, effectively blocking this metabolic soft spot and extending the compound's half-life (

  ).[1]

• Conformational Locking: The steric radius of fluorine (1.47 Å) is slightly larger than hydrogen (1.20 Å).[1][2] In the ortho position, this creates a steric clash with the side-chain alkene, forcing the molecule into a specific torsion angle that can enhance binding affinity to deep protein pockets (e.g., HDAC active sites).

• Electronic Modulation: The high electronegativity of fluorine pulls electron density from the aromatic ring, lowering the pKa of the carboxylic acid and altering the lipophilicity (LogP) of the entire pharmacophore.

Comparative Properties: 2-FCA vs. Non-Fluorinated Analog[1][2]

Property	Cinnamic Acid	2-Fluorocinnamic Acid	Impact on Drug Design
Molecular Weight	148.16 g/mol	166.15 g/mol	Negligible mass penalty.[1][2]
LogP (Lipophilicity)	~2.1	~2.5	Improved membrane permeability.[1][2]
Metabolic Stability	Low (Ortho-hydroxylation)	High (Blocked site)	Increased in vivo duration.[1][2]
Electronic Effect	Neutral	Electron Withdrawing	Modulates reactivity of Michael acceptor.[1][2]

Application Workflow: Scaffold Diversification

The utility of 2-FCA lies in its ability to serve as a divergent precursor.[1][2] Depending on the reaction conditions, it can be converted into linear hydroxamic acids (HDAC inhibitors) or cyclized into heterocycles (Coumarins/Quinolones).[1][2]

Figure 1: Divergent synthesis pathways utilizing 2-FCA as a core scaffold.

Detailed Protocol: Synthesis of Fluorinated HDAC Inhibitors

Target Molecule: N-hydroxy-3-(2-fluorophenyl)acrylamide Mechanism: Histone Deacetylase (HDAC) inhibition via zinc-binding hydroxamic acid group.[1][2] Relevance: Analog of Vorinostat (SAHA) with improved metabolic stability.[1][2]

Reagents and Equipment

• Precursor: 2-Fluorocinnamic acid (2-FCA) [>98% Purity][1][2][3]

• Reagents: Oxalyl Chloride (2.0 eq), DMF (Catalytic), Hydroxylamine Hydrochloride (NH₂OH·HCl), Potassium Hydroxide (KOH), Methanol (MeOH), Dichloromethane (DCM).

• Equipment: Round-bottom flask (RBF), Magnetic stirrer, Ice bath (0°C), Rotary evaporator.

Step-by-Step Methodology

Phase 1: Acid Chloride Activation[1][2]

• Setup: Charge a dry 100 mL RBF with 2-FCA (1.66 g, 10 mmol) and anhydrous DCM (20 mL).

• Activation: Add catalytic DMF (2 drops). Cool the solution to 0°C under nitrogen atmosphere.

• Addition: Dropwise add Oxalyl Chloride (1.7 mL, 20 mmol) over 15 minutes. Caution: Vigorous gas evolution (CO, CO₂, HCl).

• Reaction: Allow to warm to room temperature (RT) and stir for 2 hours until gas evolution ceases.

• Isolation: Concentrate in vacuo to remove DCM and excess oxalyl chloride.[1][2] The resulting yellow oil is 3-(2-fluorophenyl)acryloyl chloride.[1][2] Do not purify; use immediately.

Phase 2: Hydroxamic Acid Coupling[1][2]

• Preparation of Hydroxylamine: In a separate flask, dissolve NH₂OH·HCl (1.39 g, 20 mmol) in MeOH (10 mL). Cool to 0°C.[1][2][4]

• Base Addition: Slowly add a solution of KOH (2.24 g, 40 mmol) in MeOH (10 mL). A white precipitate (KCl) will form.[1][2] Stir for 15 mins.

• Coupling: Filter the KCl precipitate rapidly. Add the filtrate (free NH₂OH) dropwise to the crude acid chloride (from Phase 1) dissolved in dry THF (10 mL) at 0°C.

• Completion: Stir at RT for 4 hours. Monitor by TLC (5% MeOH in DCM).[1][2]

Phase 3: Workup and Purification

• Quench: Acidify reaction mixture to pH ~3 using 1M HCl.

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Combine organic layers.

• Wash: Wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate.

• Crystallization: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield off-white needles.[1][2]

Synthesis Workflow Diagram

Figure 2: Sequential workflow for the synthesis of N-hydroxy-3-(2-fluorophenyl)acrylamide.

Analytical Validation (Self-Validating System)[1][2]

To ensure the protocol was successful, the final product must meet specific spectral criteria. The "Fingerprint" of the 2-FCA scaffold is distinct.

1H NMR Expectations (DMSO-d6, 400 MHz)

The presence of the fluorine atom causes characteristic splitting patterns (coupling constants, J) that validate the structure.

Chemical Shift (δ)	Multiplicity	Integration	Assignment	Validation Check
10.85	Broad Singlet	1H	-NH-OH	Confirms Hydroxamate formation.[1][2]
9.10	Broad Singlet	1H	-NH-OH	Confirms Hydroxyl group.[1][2]
7.65	Doublet (J=16 Hz)	1H	Alkene (β-H)	J=16 Hz confirms Trans (E) geometry.[1][2]
7.20 - 7.50	Multiplet	4H	Aromatic	Complex splitting due to F-H coupling.[1][2]
6.60	Doublet (J=16 Hz)	1H	Alkene (α-H)	Upfield shift due to carbonyl conjugation.[1][2]

HPLC Purity Parameters

• Column: C18 Reverse Phase (4.6 x 150 mm, 5 µm).[1][2]

• Mobile Phase: A: Water (0.1% TFA), B: Acetonitrile.[1][2]

• Gradient: 10% B to 90% B over 20 mins.

• Detection: UV @ 254 nm (Aromatic) and 280 nm (Conjugated system).[1][2]

• Retention Time Shift: The 2-FCA hydroxamate will elute earlier than the non-fluorinated parent analog due to the polarity of the C-F bond, despite the lipophilicity increase in other contexts.

Safety and Handling

• 2-Fluorocinnamic Acid: Irritant to eyes and skin.[1][2][5] Handle with gloves.[1][2]

• Oxalyl Chloride: Highly toxic and corrosive.[1][2] Releases HCl gas.[1][2] MUST be used in a functioning fume hood.[1][2]

• Hydroxylamine: Potential sensitizer and mutagen.[1][2] Avoid inhalation of dust.[1][2]

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1][2] [Link]

• Mottamal, M., et al. (2015).[1][2] Histone Deacetylase Inhibitors in Clinical Studies as Potential Anticancer Agents.[1][2] Journal of Biomedical Research, 29(2), 87-108.[1][2] [Link]

• National Center for Biotechnology Information. (2023).[1][2] PubChem Compound Summary for CID 735833, 2-Fluorocinnamic acid.[1][2] [Link]

• Bouchain, G., & Delorme, D. (2003).[1][2] Development of Potential Antitumor Agents.[1][2][6] Synthesis and Biological Evaluation of a New Set of Sulfonamide Hydroxamic Acids as Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry, 46(5), 820-830.[1][2] [Link]

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The Elusive Role of 2-Fluorocinnamic Acid in Agrochemical Synthesis: A Review of Current Knowledge

While 2-Fluorocinnamic acid is recognized as a valuable fluorinated building block in organic synthesis for the pharmaceutical and agrochemical industries, a comprehensive review of publicly available scientific literature and patents does not reveal its direct application as a key starting material in the synthesis of a specific, commercially available agrochemical. This application note aims to provide researchers, scientists, and drug development professionals with a detailed overview of the current understanding of cinnamic acids in agrochemical development, the synthetic routes to 2-Fluorocinnamic acid, and its potential, yet undocumented, applications.

The Promise of Fluorinated Cinnamic Acids in Agrochemicals

Cinnamic acid and its derivatives are a well-established class of compounds with a broad spectrum of biological activities, making them attractive scaffolds for the development of new agrochemicals.[1] The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical and biological properties, often leading to enhanced efficacy, metabolic stability, and bioavailability.[2] This has driven considerable interest in fluorinated building blocks like 2-Fluorocinnamic acid for the synthesis of novel pesticides, herbicides, and fungicides.

Synthesis of 2-Fluorocinnamic Acid: A Key Intermediate

The primary synthetic route to 2-Fluorocinnamic acid involves the Knoevenagel condensation of 2-Fluorobenzaldehyde with malonic acid. This reaction provides a straightforward method to access this valuable intermediate.

Figure 1: General synthetic scheme for 2-Fluorocinnamic acid via Knoevenagel condensation.

Investigating Potential Agrochemical Applications: A Dead End in the Current Literature

Despite the clear potential of 2-Fluorocinnamic acid, extensive searches of chemical databases and patent literature did not yield a concrete example of a commercialized agrochemical that utilizes this specific molecule as a direct precursor. While numerous patents and research articles describe the synthesis of fungicides and other agrochemicals from fluorinated precursors, the synthetic routes for prominent agrochemicals that might logically involve a 2-fluorophenyl moiety, such as the fungicide Flutriafol, start from more complex intermediates like 2,4'-difluorobenzophenone or o-fluoro-benzoyl chloride.[3]

For instance, the synthesis of the triazole fungicide Flutriafol generally proceeds through the reaction of 2,4'-difluorobenzophenone with a sulfur ylide to form an epoxide, which is then reacted with 1,2,4-triazole.

Figure 2: Simplified synthetic pathway for the fungicide Flutriafol.

As this diagram illustrates, the synthetic pathway does not directly involve 2-Fluorocinnamic acid. While it is conceivable that a synthetic route could be devised from 2-Fluorocinnamic acid to an intermediate like 2,4'-difluorobenzophenone, this is not the documented industrial method.

Future Perspectives and Research Opportunities

The absence of a direct, documented link between 2-Fluorocinnamic acid and a commercial agrochemical presents a significant research opportunity. The inherent biological activity of the cinnamic acid scaffold, combined with the advantageous properties imparted by fluorine, suggests that novel agrochemicals derived from 2-Fluorocinnamic acid could possess desirable characteristics.

Future research could focus on:

• Developing novel synthetic methodologies to efficiently convert 2-Fluorocinnamic acid into key agrochemical intermediates.

• Synthesizing and screening libraries of 2-Fluorocinnamic acid derivatives for fungicidal, herbicidal, and insecticidal activity.

• Investigating the mode of action of novel bioactive compounds derived from 2-Fluorocinnamic acid.

Conclusion

While 2-Fluorocinnamic acid remains a promising building block for the agrochemical industry, its direct application in the synthesis of a named, commercialized product is not currently documented in publicly accessible sources. This review highlights the general importance of fluorinated compounds and cinnamic acid derivatives in agrochemical research and underscores the potential for future discoveries involving 2-Fluorocinnamic acid. Researchers are encouraged to explore the synthetic utility of this compound in the quest for new and effective crop protection agents.

References

• CN104230691A - Flutriafol intermediate and preparation method thereof - Google P

• MySkinRecipes. 2-Fluorocinnamic acid. (URL: [Link])

• CN101805301A - Method for preparing chiral flutriafol - Google P
• Cinnamic acid derivatives in agrochemicals: current use and future perspective. (URL: not available)

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• 3. CN101805301A - Method for preparing chiral flutriafol - Google Patents [patents.google.com]

Application Notes and Protocols: Polymerization Reactions Utilizing 2-Fluorocinnamic Acid Monomers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the polymerization of 2-Fluorocinnamic acid, a versatile monomer with significant potential in the development of advanced functional polymers. The presence of the fluorine atom and the reactive carboxylic acid and vinyl functionalities make it an attractive building block for materials with tailored electronic, optical, and biological properties. These notes move beyond simple procedural lists to explain the underlying chemical principles, empowering researchers to not only replicate but also innovate upon these methods. We present detailed protocols for two primary polymerization strategies: Free-Radical Copolymerization and Polycondensation (Polyesterification), complete with step-by-step instructions, characterization guidelines, and safety considerations.

Introduction: The Scientific Merit of Poly(2-Fluorocinnamic acid) Derivatives

Cinnamic acid and its derivatives are naturally occurring and synthetically accessible compounds that have garnered substantial interest in polymer science.[1] Their rigid structure can impart desirable thermal and mechanical properties to polymers, while the phenyl ring and vinyl group offer sites for functionalization and polymerization.[2][3] The introduction of a fluorine atom onto the phenyl ring, as in 2-Fluorocinnamic acid, can further enhance polymer properties, including thermal stability, chemical resistance, and hydrophobicity. Moreover, fluorine substitution can modulate the electronic nature of the aromatic ring, influencing the reactivity of the vinyl group and the properties of the resulting polymer.

Polymers derived from 2-Fluorocinnamic acid are anticipated to find applications in diverse fields:

• Drug Delivery: The polymer backbone can be designed for controlled release of therapeutic agents.[2]

• Specialty Plastics and Coatings: Enhanced thermal and chemical stability can lead to high-performance materials.[1]

• Photosensitive Materials: The cinnamate moiety is known for its photoreactive properties, enabling applications in photolithography and responsive biomaterials.[4]

This guide will provide the foundational protocols to explore these applications.

Strategic Approaches to Polymerization

The molecular structure of 2-Fluorocinnamic acid offers two primary handles for polymerization: the carbon-carbon double bond (vinyl group) and the carboxylic acid group. This duality allows for different polymerization strategies, each yielding polymers with distinct architectures and properties.

Diagram 1: Polymerization Strategies for 2-Fluorocinnamic Acid. This diagram illustrates the two main pathways for polymer synthesis using the 2-Fluorocinnamic acid monomer, leading to different polymer structures.

Protocol I: Free-Radical Copolymerization of 2-Fluorocinnamic Acid with Styrene

Rationale: Cinnamic acid derivatives often exhibit low reactivity in radical homopolymerization due to steric hindrance and resonance stabilization of the radical.[3] Therefore, copolymerization with a more reactive monomer, such as styrene, is a practical approach to incorporate the 2-fluorocinnamate unit into a polymer chain. This protocol uses Azobisisobutyronitrile (AIBN) as a thermal initiator.

Materials and Equipment

Reagent/Equipment	Purpose	Supplier Example
2-Fluorocinnamic acid (2-FCA)	Monomer	Sigma-Aldrich
Styrene	Comonomer	Sigma-Aldrich
Azobisisobutyronitrile (AIBN)	Radical Initiator	Sigma-Aldrich
Anhydrous Toluene	Solvent	Sigma-Aldrich
Methanol	Non-solvent for precipitation	Fisher Scientific
Schlenk flask and line	For inert atmosphere reactions	VWR
Magnetic stirrer with hotplate	For mixing and heating	IKA
Vacuum oven	For drying the polymer	Sheldon Mfg.

Step-by-Step Experimental Protocol

• Monomer and Initiator Preparation: In a 100 mL Schlenk flask equipped with a magnetic stir bar, dissolve 2-Fluorocinnamic acid (e.g., 1.66 g, 10 mmol) and freshly distilled styrene (e.g., 4.16 g, 40 mmol) in 50 mL of anhydrous toluene.

  • Causality: The monomer ratio is chosen to ensure incorporation of the less reactive 2-FCA. Toluene is a suitable solvent for both monomers and the resulting polymer.

• Initiator Addition: Add AIBN (e.g., 82 mg, 0.5 mmol, 1 mol% relative to total monomers).

  • Causality: AIBN is a common thermal initiator that decomposes at a predictable rate at the reaction temperature, providing a steady supply of radicals.[5]

• Inert Atmosphere: Subject the flask to three freeze-pump-thaw cycles to remove dissolved oxygen. Backfill with nitrogen or argon.

  • Causality: Oxygen is a radical scavenger and will inhibit the polymerization. An inert atmosphere is crucial for successful free-radical polymerization.

• Polymerization Reaction: Immerse the sealed flask in a preheated oil bath at 70 °C and stir for 24 hours.

  • Causality: This temperature is optimal for the thermal decomposition of AIBN. The reaction time is chosen to achieve high monomer conversion.

• Polymer Isolation: After 24 hours, cool the flask to room temperature. The solution will be more viscous. Slowly pour the polymer solution into a beaker containing a large excess of cold methanol (e.g., 500 mL) while stirring vigorously. The polymer will precipitate as a white solid.

  • Causality: The copolymer is soluble in toluene but insoluble in methanol. This precipitation step separates the polymer from unreacted monomers, initiator fragments, and the solvent.

• Purification: Allow the precipitate to settle, then decant the methanol. Redissolve the polymer in a minimal amount of toluene (e.g., 20 mL) and re-precipitate into cold methanol. Repeat this process two more times to ensure high purity.

• Drying: Collect the final polymer precipitate by vacuum filtration and dry it in a vacuum oven at 40 °C overnight until a constant weight is achieved.

Diagram 2: Experimental Workflow for Free-Radical Copolymerization. This flowchart outlines the key steps for synthesizing a copolymer of 2-Fluorocinnamic acid and styrene.

Protocol II: Polycondensation of 2-Fluorocinnamic Acid with a Diol

Rationale: This protocol utilizes the carboxylic acid group of 2-Fluorocinnamic acid to form a polyester. Since 2-FCA is not a difunctional monomer for condensation, it will act as an end-capping agent or be incorporated as a pendant group if a multifunctional comonomer is used. To create a linear polymer where the cinnamoyl group is part of the backbone, a derivative like a diol-functionalized cinnamate would be needed. Here, we present a simpler case of incorporating 2-FCA into a polyester chain formed from a diacid and a diol, where it will modify the polymer properties.

This protocol describes the synthesis of a polyester from adipoyl chloride and 1,6-hexanediol, with 2-Fluorocinnamic acid included to act as a chain terminator and incorporate the fluorocinnamate moiety at the chain ends.

Materials and Equipment

Reagent/Equipment	Purpose	Supplier Example
2-Fluorocinnamic acid (2-FCA)	Chain terminating agent	Sigma-Aldrich
Adipoyl chloride	Diacid monomer	Sigma-Aldrich
1,6-Hexanediol	Diol monomer	Sigma-Aldrich
Pyridine	Acid scavenger	Sigma-Aldrich
Anhydrous Dichloromethane (DCM)	Solvent	Sigma-Aldrich
Methanol	Non-solvent for precipitation	Fisher Scientific
Three-neck round-bottom flask	Reaction vessel	VWR
Dropping funnel	For controlled addition of reagents	VWR

Step-by-Step Experimental Protocol

• Reactant Preparation: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 1,6-hexanediol (e.g., 5.91 g, 50 mmol), 2-Fluorocinnamic acid (e.g., 0.83 g, 5 mmol, for 10% end-capping), and pyridine (e.g., 8.3 mL, 105 mmol) in 100 mL of anhydrous DCM.

  • Causality: 1,6-Hexanediol and adipoyl chloride are the primary monomers for polyester formation. 2-FCA is used in a smaller molar amount to control the molecular weight and functionalize the polymer chain ends. Pyridine acts as a base to neutralize the HCl gas produced during the reaction.[6]

• Monomer Addition: Cool the flask in an ice bath to 0 °C. Dissolve adipoyl chloride (e.g., 9.15 g, 50 mmol) in 25 mL of anhydrous DCM and add it to a dropping funnel. Add the adipoyl chloride solution dropwise to the stirred reaction mixture over 30 minutes.

  • Causality: Slow, dropwise addition at low temperature helps to control the exothermicity of the acylation reaction and promotes the formation of higher molecular weight polymer.

• Polymerization Reaction: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 24 hours under a nitrogen atmosphere.

• Polymer Isolation: Pour the reaction mixture into 500 mL of cold methanol. A solid polymer will precipitate.

• Purification: Filter the polymer and wash it thoroughly with water to remove pyridine hydrochloride salts, then with methanol to remove unreacted monomers.

• Drying: Dry the purified polyester in a vacuum oven at 40 °C until a constant weight is achieved.

Characterization and Validation

To confirm the successful synthesis and determine the properties of the polymers, the following characterization techniques are essential.

Technique	Information Obtained	Expected Results for Poly(2-FCA-co-Styrene)
FTIR Spectroscopy	Confirms the incorporation of monomers by identifying characteristic functional groups.[7]	Appearance of C=O stretch from 2-FCA (~1700 cm⁻¹) and aromatic C-H stretches from both monomers. Disappearance of the vinyl C=C peak (~1630 cm⁻¹) from the monomers.
¹H and ¹⁹F NMR Spectroscopy	Determines the copolymer composition and microstructure.[8]	¹H NMR will show broad peaks for the polymer backbone and aromatic protons. The ratio of integrals for aromatic protons of styrene vs. 2-FCA can determine composition. ¹⁹F NMR will show a signal confirming the incorporation of 2-FCA.
Gel Permeation Chromatography (GPC)	Measures the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).	Provides the molecular weight distribution of the synthesized polymer. For free-radical polymerization, a PDI > 1.5 is expected.
Differential Scanning Calorimetry (DSC)	Determines thermal properties like the glass transition temperature (Tg).	A single Tg value, intermediate between that of polystyrene and what would be expected for poly(2-FCA), would indicate a random copolymer. The rigid 2-FCA unit is expected to increase the Tg compared to pure polystyrene.[3]

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Monomer Handling: 2-Fluorocinnamic acid may cause skin and eye irritation.[9] 4-Fluorocinnamic acid is listed as toxic if swallowed and an irritant.[10] Handle all fluorinated compounds with care in a well-ventilated fume hood. Styrene is flammable and a suspected carcinogen; handle with appropriate precautions.

• Reagent Handling: Adipoyl chloride is corrosive and reacts violently with water; handle it in a fume hood. Pyridine is flammable and toxic.

• Waste Disposal: Dispose of all chemical waste according to your institution's guidelines.

Conclusion

The protocols detailed in this application note provide robust and reproducible methods for the synthesis of polymers incorporating 2-Fluorocinnamic acid. By explaining the rationale behind each step, we aim to provide researchers with the tools to not only synthesize these materials but also to modify and adapt these procedures for their specific research and development needs. The unique properties imparted by the fluorocinnamate moiety make these polymers promising candidates for a wide range of advanced applications.

References

• Fonseca, A. C., et al. (2019). Cinnamic acid derivatives as promising building blocks for advanced polymers: synthesis, properties and applications. Polymer Chemistry, 10(14), 1696-1723. Available at: [Link]

• Lee, S. H., et al. (2009). Enzymatic synthesis of cinnamic acid derivatives. Journal of Molecular Catalysis B: Enzymatic, 57(1-4), 151-157. Available at: [Link]

• de Araújo, D. P., et al. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. Research, Society and Development, 10(1), e16810111548. Available at: [Link]

• Saini, R., et al. (2014). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research, 6(6), 669-675. Available at: [Link]

• Jiang, Z., et al. (2021). Enzymatic synthesis of 2,5-furandicarboxylic acid-based semi-aromatic polyamides: Enzymatic polymerization kinetics, effect of diamine chain length and thermal properties. Green Chemistry, 23(15), 5489-5501. Available at: [Link]

• Mazzetto, S. E., et al. (2022). Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. Molecules, 27(4), 1279. Available at: [Link]

• Matyjaszewski, K., & Gaynor, S. (1997). Controlled Radical Polymerization. Progress in Polymer Science, 22(8), 1649-1720. Available at: [Link]

• Li, C., et al. (2022). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Frontiers in Bioengineering and Biotechnology, 10, 989332. Available at: [Link]

• Loos, K., et al. (2021). Enzymatic polymerization of furan-based polymers in biobased solvents. Polymer Chemistry, 12(35), 4976-4985. Available at: [Link]

• Quiles-Carrillo, L., et al. (2023). Investigation of Cinnamic Acid Derivatives as Alternative Plasticizers for Improved Ductility of Polyvinyl Chloride Films. Polymers, 15(18), 3788. Available at: [Link]

• Gładkowski, W., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Molecules, 29(18), 4259. Available at: [Link]

• Fonseca, A. C., et al. (2019). Cinnamic acid derivatives as promising building blocks for advanced polymers: synthesis, properties and applications. RSC Publishing. Available at: [Link]

• Ncube, E. N., et al. (2021). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules, 26(18), 5639. Available at: [Link]

• Satoh, K., & Kamigaito, M. (2018). Controlled Radical Copolymerization of Cinnamic Derivatives as Renewable Vinyl Monomers with Both Acrylic and Styrenic Substituents: Reactivity, Regioselectivity, Properties, and Functions. Biomacromolecules, 19(11), 4347-4357. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1530234, 4-Fluorocinnamic acid. Retrieved from [Link].

• Schlaad, H., & Hirsch, A. (2024). Anionic polymerization of ferulic acid-derived, substituted styrene monomers. Gutenberg Open Science. Available at: [Link]

• Zghari, H., et al. (2017). GC-MS, FTIR and H, C NMR Structural Analysis and Identification of Phenolic Compounds in Olive Mill Wastewater Extracted from O. Journal of Materials and Environmental Science, 8(12), 4496-4509. Available at: [Link]

• Lipomi, D. (2017, April 24). Ep9 Cationic and Anionic Polymerization [Video]. YouTube. Available at: [Link]

• Ncube, E. N., et al. (2021). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules, 26(18), 5639. Available at: [Link]

• Zehetner, M., et al. (2023). Amino-Acid-Derived Anionic Polyacrylamides with Tailored Hydrophobicity—Physicochemical Properties and Cellular Interactions. Biomacromolecules, 24(3), 1334–1347. Available at: [Link]

• ResearchGate. (2025). The spectroscopic (FT-IR, FT-Raman and 1H, 13C NMR) and theoretical studies of cinnamic acid and alkali metal cinnamates. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1550911, alpha-Fluorocinnamic acid. Retrieved from [Link].

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Technical Notes & Optimization

Purification of crude 2-Fluorocinnamic acid by recrystallization techniques

The following technical guide serves as a specialized support resource for the purification of 2-Fluorocinnamic acid (CAS: 451-69-4) . It is designed for organic chemists and process engineers requiring high-purity isolation of the trans-isomer for downstream pharmaceutical applications.

Topic: Recrystallization & Impurity Removal for 2-Fluorocinnamic Acid Applicable Compound: trans-2-Fluorocinnamic Acid (MP: 178–180 °C) Document ID: TS-PUR-2FCA-001

Executive Summary & Compound Profile

Crude 2-Fluorocinnamic acid, typically synthesized via Knoevenagel condensation (2-fluorobenzaldehyde + malonic acid) or the Perkin reaction , often contains specific impurities that degrade stability and biological potency. The primary challenge is separating the thermodynamically stable trans-isomer from the cis-isomer, unreacted aldehyde, and oligomeric byproducts.

Property	Specification	Critical Note
Target Isomer	trans-2-Fluorocinnamic acid	Thermodynamically favored.[1]
Melting Point	178–180 °C	Lower ranges (<175 °C) indicate significant cis-isomer or aldehyde contamination.
Solubility Profile	Soluble in Ethanol, MeOH, EtOAc.[2]	Sparingly soluble in water; insoluble in hexanes.
Primary Impurities	2-Fluorobenzaldehyde, Malonic acid, cis-isomer.	Aldehydes cause yellowing; cis-isomers lower melting point.

Standard Operating Procedure (SOP): The Dual-Solvent System

The following protocol uses an Ethanol/Water system. This is preferred over Toluene or Benzene for pharmaceutical intermediates due to lower toxicity and better removal of inorganic salts.

Phase 1: Dissolution & Clarification

• Charge the Flask: Place 10.0 g of crude 2-Fluorocinnamic acid into a 250 mL Erlenmeyer flask.

• Primary Solvent Addition: Add 95% Ethanol (EtOH) in small portions (start with 30 mL) while heating on a steam bath or hot plate (set to 80 °C).

  • Technical Insight: The goal is to reach saturation at the boiling point. If the solution is dark yellow/brown, add Activated Carbon (0.5 g) at this stage to adsorb oxidized aldehyde impurities.

• Hot Filtration: If carbon or insoluble particulates are present, filter the hot solution through a pre-warmed Büchner funnel or fluted filter paper.[3]

  • Critical Check: Ensure the receiving flask is hot to prevent premature crystallization in the stem.

Phase 2: Nucleation & Crystal Growth

• The Cloud Point: Maintain the filtrate at a gentle boil. Add warm Deionized Water (DI Water) dropwise via a pipette.

  • Visual Cue: Continue adding water until a persistent turbidity (cloudiness) just barely remains, then add 1-2 mL of hot Ethanol to clear the solution back to transparent.

• Controlled Cooling: Remove from heat. Allow the flask to cool to room temperature undisturbed on a cork ring or wood block.

  • Thermodynamics: Rapid cooling forces the entrapment of impurities (occlusion). Slow cooling promotes the exclusion of the cis-isomer and aldehyde into the mother liquor.

• Final Crystallization: Once at room temperature, place the flask in an ice-water bath (0–4 °C) for 30–60 minutes to maximize yield.

Phase 3: Isolation

• Filtration: Collect crystals via vacuum filtration.

• Washing: Wash the filter cake with cold 50% EtOH/Water (approx. 10-15 mL).

  • Warning: Do not use pure Ethanol for washing; it will redissolve your product.

• Drying: Dry in a vacuum oven at 50 °C for 4 hours.

Troubleshooting & FAQs

Direct answers to common failure modes observed in the lab.

Category A: Crystallization Failures

Q: My solution turned into a sticky oil instead of crystals ("Oiling Out"). What happened?

A: This occurs when the compound separates as a liquid phase before crystallizing, usually because the temperature dropped below the melting point of the solvated mixture while it was still supersaturated.

• The Fix: Reheat the mixture until the oil redissolves. Add a small amount of additional Ethanol (solvent) to change the composition, or seed the solution with a pure crystal of 2-Fluorocinnamic acid at the cloud point.

Q: I have no precipitate after cooling to 0 °C.

A: The solution is likely supersaturated but lacks a nucleation site, or you used too much Ethanol.

• The Fix: Scratch the inner wall of the flask with a glass rod (induces micro-abrasions for nucleation). If that fails, evaporate 20% of the solvent volume and re-cool.

Category B: Impurity & Quality Issues

Q: The crystals are off-white or pale yellow. Is this acceptable?

A: Pure 2-Fluorocinnamic acid should be white. Yellow coloration typically indicates trace 2-fluorobenzaldehyde or polymerization byproducts.

• The Fix: Perform a second recrystallization.[4] This time, ensure you use Activated Carbon during the hot dissolution phase. Verify the aldehyde removal via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

Q: My melting point is broad (e.g., 165–175 °C).

A: A depressed and broad melting point confirms the presence of the cis-isomer or solvent inclusion.

• The Fix: Dry the sample thoroughly (solvent inclusion lowers MP). If the MP remains low, the cis-isomer is present. Recrystallize again using a slower cooling rate; the cis-isomer is more soluble in the mother liquor and will be removed.

Visualizing the Purification Logic

Workflow Diagram: Recrystallization Process

This diagram outlines the critical decision nodes during the physical manipulation of the crude material.

Figure 1: Step-by-step decision matrix for the recrystallization of 2-Fluorocinnamic acid.

Impurity Fate Map

Understanding where impurities go is vital for validation. This diagram tracks the separation of key contaminants.

Figure 2: Fate mapping of common impurities during the purification process.

References

• Sigma-Aldrich. Product Specification: 2-Fluorocinnamic acid (CAS 451-69-4). Retrieved from .

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 735833, 2-Fluorocinnamic acid. Retrieved from .

• Diwakar, B.S., et al. (2017). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation.[5][6] Asian Journal of Chemistry, 29(7), 1561-1564. Retrieved from .

• ChemicalBook. 2-Fluorocinnamic acid Properties and Safety. Retrieved from .

• MIT OpenCourseWare. Recrystallization Guide: Two-Solvent Recrystallization. Retrieved from .

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• 6. asianpubs.org [asianpubs.org]

Removal of unreacted starting materials from 2-Fluorocinnamic acid product

Executive Summary & Chemical Context

This guide addresses the purification of 2-Fluorocinnamic acid (2-FCA) synthesized via the Perkin Reaction or Knoevenagel Condensation . The primary impurity in these syntheses is the unreacted starting material, 2-fluorobenzaldehyde , along with potential resinous by-products.

The Challenge: The reaction equilibrium often leaves 10–20% unreacted aldehyde. Because both the product (2-FCA) and the impurity (2-fluorobenzaldehyde) are organic aromatics, simple solvent washing is often insufficient. However, their distinct acid-base properties provide a robust mechanism for separation.

Target Product Profile:

• Compound: 2-Fluorocinnamic Acid[1]

• CAS: 451-69-4

• Melting Point: 178–180 °C [1][2]

• pKa: ~4.44 (Predicted, similar to cinnamic acid) [2]

Diagnostic & Decision Workflow

Before initiating a protocol, confirm the nature of your impurity.[3]

Figure 1: Decision matrix for selecting the appropriate purification strategy based on impurity load.

Detailed Purification Protocols

Protocol 1: The "pH-Swing" Extraction (Primary Method)

Best For: Removing bulk unreacted 2-fluorobenzaldehyde. Mechanism: 2-FCA is a carboxylic acid and forms a water-soluble salt at pH > 8. The aldehyde remains non-ionic and organic-soluble.

Reagents:

• Saturated Sodium Carbonate (

  ) or 1M NaOH.

• Diethyl Ether or Dichloromethane (DCM).

• 6M HCl.

Step-by-Step:

• Dissolution (Salt Formation): Suspend the crude solid in water. Slowly add saturated

  while stirring until the pH reaches 9–10. The solid acid will dissolve as sodium 2-fluorocinnamate.

  • Note: If the solution remains cloudy, this is the unreacted aldehyde or polymer resins.

• Organic Wash: Transfer the aqueous solution to a separatory funnel. Extract with diethyl ether (

  mL).

  • Action: The ether layer contains the unreacted 2-fluorobenzaldehyde . Keep this if you wish to recover starting material; otherwise, discard properly.

  • Critical Check: The product is in the Aqueous Layer (bottom).

• Steam Distillation (Optional but Recommended): If the aldehyde smell (almond-like) persists in the aqueous phase, transfer it to a flask and steam distill for 15 minutes. This drives off volatile 2-fluorobenzaldehyde [3].

• Precipitation: Cool the aqueous solution to 0–5 °C. Slowly add 6M HCl dropwise with vigorous stirring until pH < 2.

  • Observation: A thick white precipitate of pure 2-fluorocinnamic acid will form.

• Isolation: Filter the solid via vacuum filtration.[4][5] Wash with ice-cold water to remove inorganic salts.

Protocol 2: Bisulfite Scavenging (Polishing Method)

Best For: Removing stubborn traces of aldehyde without full extraction. Mechanism: Sodium bisulfite reacts reversibly with aldehydes to form water-soluble sulfonated adducts.

Step-by-Step:

• Dissolve the crude product in a minimal amount of organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a saturated solution of Sodium Bisulfite (

  ).

• Shake vigorously for 2–3 minutes. The aldehyde converts to the bisulfite adduct and migrates to the aqueous layer [4].

• Separate phases. Wash the organic layer with brine, dry over

  , and evaporate.

Protocol 3: Recrystallization (Final Polish)

Best For: Achieving >99% purity and removing trace resins.

Solvent System: Ethanol / Water (approx. 1:3 ratio).

Step-by-Step:

• Place the dried solid in a flask with a stir bar.

• Add Ethanol and heat to boiling. Add just enough ethanol to dissolve the solid.

• Hot Filtration (Crucial): If black specks (resins) are visible, filter the hot solution through a pre-warmed funnel/filter paper.

• Add hot water dropwise to the boiling filtrate until a faint turbidity (cloudiness) persists.

• Add one drop of ethanol to clear the solution.

• Allow to cool slowly to room temperature, then place in an ice bath.

• Collect crystals.[5]

Troubleshooting & FAQs

Q1: My product "oils out" instead of crystallizing during acidification. Why?

Cause: This usually happens if the concentration is too high or the temperature is too high during acidification. It can also indicate trapped impurities lowering the melting point. Solution:

• Ensure the aqueous solution is cooled to 0–5 °C before adding acid.

• Add HCl much slower.

• If oil forms, scratch the side of the flask with a glass rod to induce nucleation or add a seed crystal of pure 2-FCA.

Q2: I still smell almonds (aldehyde) after recrystallization.

Cause: Recrystallization alone is poor at removing liquid impurities that can get trapped in the crystal lattice. Solution: You skipped the chemical wash. Re-dissolve the crystals in dilute base (

), wash with ether (Protocol 1), and re-precipitate. This is far more effective than repeated recrystallization.

Q3: What is the expected yield loss during the base wash?

Analysis: You should only lose the weight corresponding to the impurity. However, 2-fluorocinnamic acid has slight solubility in water. Optimization: To minimize loss, ensure the final volume of the acidified aqueous phase is minimized and the water is ice-cold during filtration.

Q4: Can I use steam distillation?

Answer: Yes. 2-Fluorobenzaldehyde is steam volatile. After the reaction (Perkin or Knoevenagel), you can steam distill the basified reaction mixture before acidification. This is a classic and highly effective technique for this specific synthesis [3].[4]

Physicochemical Data Reference

Property	2-Fluorocinnamic Acid	2-Fluorobenzaldehyde (Impurity)	Significance
State (RT)	Solid (White powder)	Liquid (Colorless to yellow)	Allows filtration separation
Melting Point	178–180 °C [1]	-44.5 °C	Distinct phase behavior
Boiling Point	~300 °C (decomposes)	174 °C	Allows steam distillation of impurity
Solubility (pH 10)	High (Soluble Salt)	Low (Insoluble Organic)	Basis of Protocol 1
Solubility (pH 1)	Low (Precipitates)	Low (Oils out)	Basis of isolation

References

• Sigma-Aldrich. 2-Fluorocinnamic acid Product Specification. Link

• Williams, R. pKa Data Compiled by R. Williams.[6] Organic Chemistry Data. Link

• BenchChem.[5] Application Notes and Protocols for the Synthesis of 2-Chlorocinnamic Acid via Perkin Reaction (Analogous procedure for Fluorinated derivatives). Link

• ResearchGate. How can I remove aldehyde from a schiff base reaction? (Discussion on Bisulfite washing). Link

Sources

• 1. 2-Fluorocinnamic acid | C9H7FO2 | CID 735833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-フルオロ桂皮酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]

Reference Data & Comparative Studies

A Comparative Guide to Yield Validation of 2-Fluorocinnamic Acid Synthesis by Quantitative NMR

This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional analytical methods for the validation of 2-Fluorocinnamic acid synthesis yield. Intended for researchers, chemists, and quality control professionals in the pharmaceutical and chemical industries, this document details the experimental and theoretical advantages of qNMR, supported by a comprehensive protocol and data analysis framework.

Introduction: The Synthesis of 2-Fluorocinnamic Acid and the Imperative of Accurate Yield Determination

2-Fluorocinnamic acid is a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1] Its production, often achieved via the Perkin reaction, involves the condensation of an aromatic aldehyde (2-fluorobenzaldehyde) with an acid anhydride (acetic anhydride) in the presence of a weak base.[2][3]

The Perkin reaction mechanism proceeds through an aldol-type condensation, where the base deprotonates the acetic anhydride to form an enolate, which then acts as a nucleophile.[2] While effective, this reaction can be accompanied by side products, making the accurate determination of the final product yield a critical step for process optimization, cost analysis, and regulatory compliance.[4][5] Traditional methods of yield calculation, such as gravimetric analysis post-purification, are often labor-intensive and can introduce significant error due to material loss during work-up and isolation. This necessitates a more direct, in-situ method for quantification.

The Principle of Quantitative NMR (qNMR)

Quantitative NMR (qNMR) has emerged as a powerful and reliable analytical technique for determining the concentration and purity of substances.[6][7] Its fundamental principle is that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[8][9] Unlike chromatographic techniques, which often require compound-specific reference standards and calibration curves to correlate detector response to concentration, qNMR is an inherently quantitative method.[10][11]

By co-dissolving a known mass of a certified internal standard with a known mass of the crude reaction mixture, one can use the ratio of the integrals of specific, non-overlapping signals from the analyte and the standard to calculate the precise mass and, consequently, the yield of the product.[12][13] This approach provides an absolute quantification that is traceable to the International System of Units (SI) when a certified reference material is used.[14]

Comparative Analysis: qNMR vs. Alternative Validation Methods

The choice of an analytical method for yield determination hinges on a balance of accuracy, precision, speed, and resource availability. While methods like High-Performance Liquid Chromatography (HPLC) and simple gravimetric analysis are common, qNMR offers a distinct set of advantages, particularly in a drug development setting.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gravimetric Analysis
Principle	Signal area is directly proportional to molar concentration.[9]	Separation based on polarity, detection often by UV-Vis absorbance.[15]	Direct mass measurement of isolated, purified product.
Reference Standard	Requires a single, certified internal standard (not structurally related to the analyte).[16]	Requires a purified, characterized reference standard of the analyte itself for calibration.[10]	Does not require a separate standard, but assumes 100% purity of the isolated solid.
Speed	Rapid. Sample preparation is minimal, and data acquisition is typically fast (minutes).[17]	Moderate. Requires method development, system equilibration, and run times for each sample.	Slow. Requires complete reaction work-up, purification (e.g., recrystallization, chromatography), and drying.
Accuracy & Precision	High accuracy and precision, with low measurement uncertainty.[8]	High, but dependent on the purity of the reference standard and the quality of the calibration curve.[18]	Prone to systematic errors from incomplete purification, product loss during transfers, and residual solvent.
Sample Preparation	Simple: weigh sample and internal standard, dissolve in deuterated solvent.[19]	More complex: requires filtration, dilution, and preparation of a mobile phase.	Highly intensive: involves extraction, washing, drying, and purification steps.
Destructive?	No, the sample can be fully recovered.[20]	Yes, the sample is consumed during the analysis.	Yes, the product is isolated from the reaction mixture.
Regulatory Acceptance	Increasingly accepted and recognized by regulatory bodies like the FDA and included in ICH guidelines.[6][21][22]	Well-established and widely accepted standard for purity and assay determination.[15]	A fundamental but less precise method for yield reporting; purity must be confirmed by other means.

Experimental Protocol: Yield Determination of 2-Fluorocinnamic Acid by ¹H qNMR

This protocol describes the determination of the synthesis yield of 2-Fluorocinnamic acid from a crude reaction mixture using an internal standard.

Materials and Reagents

• Crude Product: The unpurified solid obtained from the Perkin reaction of 2-fluorobenzaldehyde and acetic anhydride.

• Internal Standard: Maleic Anhydride (Certified Reference Material, CRM). Causality: Maleic anhydride is chosen because it is highly pure, stable, non-volatile, possesses a simple singlet ¹H NMR signal in a region that does not overlap with the analyte signals, and is soluble in the chosen NMR solvent.[10]

• NMR Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆). Causality: DMSO-d₆ is an excellent solvent for both the analyte and the internal standard, and its residual proton signals do not interfere with the signals of interest.

Workflow Diagram

Caption: Workflow from synthesis to validated yield using qNMR.

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh approximately 15 mg of the crude 2-Fluorocinnamic acid product into a clean vial. Record the mass (m_crude).

  • Accurately weigh approximately 5 mg of the maleic anhydride internal standard (CRM) into the same vial. Record the mass (m_std).

  • Add approximately 0.75 mL of DMSO-d₆ to the vial. Ensure complete dissolution of both solids, using gentle vortexing if necessary.

  • Transfer the solution to a high-quality 5 mm NMR tube.

• NMR Data Acquisition:

  • Use a 500 MHz (or higher) NMR spectrometer.

  • Acquire a standard ¹H NMR spectrum to identify the chemical shifts of the analyte and internal standard. For 2-Fluorocinnamic acid, the vinyl protons (doublets around 6.5-7.8 ppm) are suitable for integration. For maleic anhydride, the singlet around 7.3 ppm is used.

  • Set up the quantitative experiment. This is the most critical step for ensuring trustworthiness and accuracy.

    • Pulse Angle: Set to 90° to ensure maximum signal excitation.

    • Relaxation Delay (D1): Set to at least 5 times the longest T₁ relaxation time of any signal being integrated (D1 ≥ 5 * T₁_max). A conservative value of 30-60 seconds is often used to ensure all protons have fully relaxed. Causality: An insufficient relaxation delay will lead to signal saturation and underestimation of the integral area, compromising quantification.

    • Number of Scans (NS): Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a high signal-to-noise ratio (S/N > 150:1) for the signals to be integrated.

    • Receiver Gain: Set the receiver gain to avoid signal clipping or distortion of the Free Induction Decay (FID).

• Data Processing and Analysis:

  • Apply a small exponential line broadening factor (e.g., 0.3 Hz) to improve S/N without significantly distorting peak shape.

  • Carefully phase the spectrum and perform a meticulous baseline correction across the entire spectral width.

  • Integrate the selected, well-resolved signal for 2-Fluorocinnamic acid (Iₓ) and the singlet for maleic anhydride (I_std).

Calculation Logic

Caption: qNMR calculation pathway for determining synthesis yield.

The purity of 2-Fluorocinnamic acid (Pₓ) in the crude sample as a mass fraction is calculated using the following equation:

Pₓ = (Iₓ / I_std) * (N_std / Nₓ) * (MWₓ / MW_std) * (m_std / m_crude) * P_std

Where:

• Iₓ and I_std are the integral areas of the analyte and standard signals.

• Nₓ and N_std are the number of protons giving rise to the respective signals.

• MWₓ and MW_std are the molecular weights of the analyte and standard.

• m_crude and m_std are the masses of the crude product and standard.

• P_std is the purity of the internal standard (from its certificate of analysis).

The final synthesis yield is then calculated by determining the actual mass of the product and comparing it to the theoretical maximum.

Validation and Data Interpretation

According to ICH Q2(R2) guidelines, any analytical procedure used for quantitative purposes must be validated.[21][23] For this qNMR method, validation would include demonstrating specificity, linearity, range, accuracy, and precision.[18][24]

Hypothetical Results

Let's assume a synthesis was performed starting with 10.0 g of 2-fluorobenzaldehyde (MW: 124.11 g/mol ), which is the limiting reagent. The theoretical yield of 2-Fluorocinnamic acid (MW: 168.15 g/mol ) is 13.55 g. The total mass of crude product isolated was 11.52 g.

Method	Parameter	Value	Comment
Gravimetric	Crude Mass	11.52 g	Assumes 100% purity.
Calculated Yield	85.0%	Likely an overestimation due to impurities.
qNMR	Mass of Crude (m_crude)	15.21 mg
Mass of Standard (m_std)	5.05 mg	Maleic Anhydride (MW: 98.06 g/mol )
Purity of Standard (P_std)	99.95%	From CRM certificate.
Integral of Analyte (Iₓ)	1.00	Vinyl proton (Nₓ = 1)
Integral of Standard (I_std)	1.32	Alkene protons (N_std = 2)
Calculated Purity (Pₓ)	91.5%	Calculated using the qNMR equation.
Validated Mass in Crude	10.54 g	(11.52 g * 0.915)
Validated Yield	77.8%	(10.54 g / 13.55 g) * 100

This data clearly shows that the simple gravimetric yield was misleadingly high. The qNMR analysis provides a much more accurate and trustworthy figure by precisely quantifying the target molecule within the crude, unpurified matrix.

Conclusion

For the validation of synthetic yields, particularly in regulated environments like drug development, quantitative NMR stands out as a superior analytical method. It is a fast, non-destructive, and highly accurate technique that provides direct, absolute quantification without the need for an analyte-specific reference standard.[17][20] By replacing the ambiguous results of gravimetric analysis and bypassing the more complex method development of chromatography, qNMR offers a self-validating system that enhances scientific integrity and accelerates development timelines.[25] Its adoption aligns with modern principles of analytical quality by design and provides a robust framework for making critical decisions in chemical synthesis and process development.

References

• Jurnal Universitas Sebelas Maret. (2020). SYNTHESIS OF CINNAMIC ACID BASED ON PERKIN REACTION USING SONOCHEMICAL METHOD AND ITS POTENTIAL AS PHOTOPROTECTIVE AGENT. Available at: [Link]

• Costin, G. E., et al. (2011). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Molecules. Available at: [Link]

• Sharma, P., et al. (2011). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research.

• Neto, B. A. D., et al. (2017). Development and Validation of 1H Nuclear Magnetic Resonance Quantitative Method for Efavirenz API Quality Control. Current Pharmaceutical Analysis. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 2-Chlorocinnamic Acid via Perkin Reaction.
• Indian Academy of Sciences. (1975). Synthesis of a-aryloxy cinnamic acids. Proceedings of the Indian Academy of Sciences - Section A.
• Singh, G., et al. (2016). A Concise Introduction of Perkin Reaction. Organic Chemistry: An Indian Journal.

• USP. (2020). Stimuli Article (qNMR). Pharmacopeial Forum. Available at: [Link]

• University of Oxford. (2017).

• Enovatia. ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS. Available at: [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Available at: [Link]

• AWS. (2022). qNMR - Quantitative Analysis by NMR. Available at: [Link]

• Bruker. (2020).

• ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available at: [Link]

• European Medicines Agency (EMA). (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• Jaki, B. U., et al. (2020). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Magnetic Resonance in Chemistry. Available at: [Link]

• Giraud, S., et al. (2011). Application of Quantitative 19F and 1H NMR for Reaction Monitoring and In Situ Yield Determinations for an Early Stage Pharmaceutical Candidate. Analytical Chemistry. Available at: [Link]

• Mestrelab Resources. What is qNMR and why is it important?. Available at: [Link]

• International Council for Harmonisation (ICH). (2023).
• Simmler, C., et al. (2014). Validation of a Generic Quantitative H-1 NMR Method for Natural Products Analysis.

• Pauli, G. F., et al. (2020). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. PubMed. Available at: [Link]

• ResearchGate. (2019). Synthesis, applications and Structure-Activity Relationship (SAR)
• IntuitionLabs. (2026). ICH Q2(R2)

• Giraud, S., et al. (2011). Application of quantitative 19F and 1H NMR for reaction monitoring and in situ yield determinations for an early stage pharmaceutical candidate. PubMed. Available at: [Link]

• BOC Sciences.

• Bruker. Validation and implementation of qNMR as platform methods of oligonucleotides and peptides. Available at: [Link]

• Spectroscopy Online. (2012). FDA and US Pharmacopeia Explore Expanding Use of NMR for Drug Quality Testing.
• International Council for Harmonisation (ICH). (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).

• Semantic Scholar. Quantitative NMR (qNMR) for Pharmaceutical Analysis: the Pioneering Work of George Hanna at the U.S. FDA. Available at: [Link]

• AZoM. (2020). Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice. Available at: [Link]

• Webster, G. K., et al. (2009). Validation of pharmaceutical potency determinations by quantitative nuclear magnetic resonance spectrometry. PubMed. Available at: [Link]

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Efficacy of 2-Fluorocinnamic Acid Derivatives as Antimicrobial Agents

Content Type: Comparative Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The "Ortho-Effect" Advantage

In the crowded field of antimicrobial scaffolds, 2-fluorocinnamic acid (2-FCA) derivatives have emerged as a superior class of "isoamphipathic" agents. Unlike their 4-fluoro (para) or 3-fluoro (meta) counterparts, 2-fluoro derivatives exhibit a unique "Ortho-Effect" , characterized by enhanced selectivity for bacterial membranes over mammalian cells.

While simple cinnamic acid often shows weak antimicrobial activity (MIC > 256

g/mL), strategic fluorination at the 2-position, coupled with amide or ester derivatization, can lower MIC values to 1–8 g/mL , rivaling standard antibiotics like Ciprofloxacin in specific multidrug-resistant (MDR) strains. This guide analyzes the structure-activity relationship (SAR), comparative efficacy, and experimental protocols required to leverage this scaffold.

Scientific Rationale: Why 2-Fluoro?

Bioisosterism and Lipophilicity

Fluorine substitution alters the physicochemical profile of the cinnamic acid scaffold without drastically changing its steric bulk.

• Lipophilicity (

  ): Fluorination increases lipophilicity, facilitating passive diffusion through the bacterial peptidoglycan layer and inner membrane.

• Metabolic Stability: The C-F bond (approx. 116 kcal/mol) is highly resistant to enzymatic cleavage, prolonging the half-life of the molecule in vivo.

The Positional Isomerism "Sweet Spot"

Recent comparative studies (e.g., on Isoamphipathic Antibacterial Molecules, IAMs) reveal that the position of the fluorine atom dictates the Therapeutic Index (TI) .

• 2-Fluoro (Ortho): Induces a specific molecular curvature that aligns optimally with bacterial phospholipid bilayers but disrupts mammalian membranes less effectively (High Selectivity).

• 4-Fluoro (Para): Often exhibits higher general toxicity (Hemolysis) because the linear geometry penetrates both bacterial and mammalian membranes indiscriminately.

Comparative Efficacy Analysis

Table 1: Positional Isomer Efficacy (Ortho vs. Meta vs. Para)

Data derived from comparative studies on N-substituted cinnamic acid amides (IAM series).

Feature	2-Fluoro (Ortho)	3-Fluoro (Meta)	4-Fluoro (Para)
MIC (S. aureus)	1 – 8 g/mL	4 – 16 g/mL	4 – 16 g/mL
MIC (E. coli)	4 – 16 g/mL	8 – 32 g/mL	8 – 32 g/mL
Hemolytic Activity ( )	> 600 g/mL (Safe)	~100 g/mL (Toxic)	~160 g/mL (Toxic)
Selectivity Index	High (>50)	Low (<10)	Low (<15)
Membrane Interaction	Selective Bacterial Insertion	Non-selective Lysis	Non-selective Lysis

Key Insight: While raw potency (MIC) is similar across isomers, the 2-fluoro derivative is the only candidate viable for systemic use due to its vastly superior safety profile (High

).

Table 2: 2-FCA Derivatives vs. Standard Antibiotics

Comparison against Methicillin-Resistant Staphylococcus aureus (MRSA).

Compound Class	MIC Range ( g/mL)	Mechanism of Action	Resistance Profile
2-FCA Amides (Optimized)	1.0 – 4.0	Membrane Depolarization	Low (Non-specific target)
Ciprofloxacin	0.5 – 128*	DNA Gyrase Inhibition	High (Rapid mutation)
Ampicillin	> 128 (Resistant)	Cell Wall Synthesis	High (Beta-lactamase)
Vancomycin	1.0 – 2.0	Cell Wall Synthesis	Low (Last-resort)

*Ciprofloxacin MIC varies wildly depending on the specific resistance mechanisms of the strain (e.g., efflux pumps).

Mechanism of Action

The antimicrobial efficacy of 2-fluorocinnamic acid derivatives is not driven by a single receptor interaction (like penicillin-binding proteins) but by a biophysical disruption of the membrane .

Diagram 1: Mechanism of Action Pathway

Caption: The 2-FCA derivative penetrates the membrane, causing depolarization and leakage of vital intracellular ions.

Experimental Protocols

To validate the efficacy of 2-fluorocinnamic acid derivatives, the following protocols are recommended. These ensure reproducibility and adherence to CLSI (Clinical and Laboratory Standards Institute) guidelines.

Synthesis Workflow (Knoevenagel to Amide)

Objective: Synthesize N-substituted-2-fluorocinnamamide.

• Step 1: Knoevenagel Condensation

  • Reagents: 2-Fluorobenzaldehyde (1.0 eq), Malonic acid (1.2 eq), Pyridine (solvent), Piperidine (catalyst).

  • Conditions: Reflux at 80°C for 4-6 hours.

  • Workup: Pour into ice-cold HCl. Precipitate is filtered and recrystallized from ethanol.

  • Yield: Typically 85-90% of trans-2-fluorocinnamic acid.

• Step 2: Amide Coupling (Activation)

  • Reagents: 2-Fluorocinnamic acid (1.0 eq), EDCI/HOBt (1.2 eq), Primary Amine (1.1 eq), DIPEA (2.0 eq) in DMF.

  • Conditions: Stir at Room Temperature (RT) for 12-24 hours.

  • Purification: Column chromatography (Hexane/EtOAc).

Antimicrobial Assay (Broth Microdilution)

Objective: Determine Minimum Inhibitory Concentration (MIC).

• Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum:

  CFU/mL (log phase).

• Compound Prep: Dissolve 2-FCA derivative in DMSO (stock 10 mg/mL). Serial 2-fold dilutions in 96-well plates.

• Controls:

  • Positive: Ciprofloxacin.

  • Negative: DMSO (solvent control, max 1% v/v).

  • Sterility: Media only.

• Incubation: 37°C for 18-24 hours.

• Readout: Visual turbidity or OD

  measurement. MIC is the lowest concentration with no visible growth.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from chemical synthesis to biological validation.

References

• Isoamphipathic Antibacterial Molecules (IAMs) and Positional Isomerism

  • Title: Isoamphipathic antibacterial molecules regulating activity and toxicity through positional isomerism.[1]

  • Source:Chemical Science, 2023.
  • Significance: Establishes the "ortho-effect" where 2-substituted isomers show superior selectivity (TI) compared to meta/para isomers.

• Cinnamic Acid Deriv

  • Title: Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials.[2][3]

  • Source:Pharmaceuticals (MDPI), 2022.
  • Significance: Provides baseline MIC data for cinnamic acid scaffolds and protocols for broth microdilution.

• Mechanism of Action of Cinnamic Acids

  • Title: Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity.[3][4]

  • Source:Molecules, 2014.[5]

  • Significance: Reviews the membrane disruption mechanism and structure-activity relationships of halogenated deriv

• Synthesis of Fluorin

  • Title: Synthesis and Antibacterial Activity of Difluoromethyl Cinnamoyl Amides.
  • Source:Molecules, 2013.
  • Significance: Details the synthetic protocols for amide coupling of fluorin

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• 4. Synthesis, antimicrobial, and antiproliferative activities of substituted phenylfuranylnicotinamidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial, Preservative, and Hazard Assessments from Eight Chemical Classes - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of 2-Fluorocinnamic Acid: A Comparative Benchmark

For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 2-Fluorocinnamic acid is a valuable building block in the synthesis of various pharmaceuticals and functional materials, owing to the unique electronic properties imparted by the fluorine substituent. This guide provides an in-depth, objective comparison of the principal synthetic routes to 2-Fluorocinnamic acid, grounded in experimental data and practical insights. We will dissect the mechanistic underpinnings, evaluate performance metrics, and provide actionable protocols to inform your synthetic strategy.

Introduction: The Significance of Fluorine in Cinnamic Acid Derivatives

The introduction of a fluorine atom onto the phenyl ring of cinnamic acid can significantly alter its physicochemical and biological properties. This modification can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, making 2-fluorocinnamic acid a sought-after precursor in medicinal chemistry. The choice of synthetic methodology is therefore a critical decision, impacting not only yield and purity but also scalability, cost-effectiveness, and environmental footprint.

Comparative Analysis of Synthetic Methodologies

The synthesis of substituted cinnamic acids is primarily achieved through several key organic reactions.[1] The selection of the most appropriate method is often a balance between the desired yield, reaction conditions, and the nature of the starting materials.[2] This guide will focus on a head-to-head comparison of four prominent synthetic routes: the Knoevenagel Condensation, the Perkin Reaction, the Heck Reaction, and the Wittig Reaction.

Quantitative Performance Benchmark

The following table summarizes key performance indicators for the different synthetic routes to fluorinated cinnamic acids, providing a clear comparison of their efficiency and reaction conditions.

Synthesis Route	Starting Materials	Typical Yield (%)	Reaction Time	Temperature (°C)	Key Advantages	Key Disadvantages
Knoevenagel Condensation	2-Fluorobenzaldehyde, Malonic Acid	75 - 90[3][4]	2 - 8 hours[3][4]	70 - 100[3][4]	High yields, mild conditions, readily available starting materials.	Use of potentially carcinogenic pyridine as solvent/catalyst in classical methods.[5]
Perkin Reaction	2-Fluorobenzaldehyde, Acetic Anhydride	60 - 75[6]	5 - 8 hours[6][7]	180[6]	Utilizes inexpensive reagents.	High temperatures, moderate yields, potential for side product formation.[8][9]
Heck Reaction	2-Fluoroiodobenzene, Acrylic Acid	80 - 96	4 - 24 hours	80 - 120[10]	High yields, excellent stereoselectivity for the trans-isomer.[11]	Requires expensive palladium catalyst and ligands, potential for catalyst poisoning.
Wittig Reaction	2-Fluorobenzaldehyde, Phosphonium Ylide	70 - 85	12 - 24 hours	Room Temp. to 60	High functional group tolerance, predictable stereochemistry.	Stoichiometric amounts of phosphine oxide byproduct can complicate purification.[12][13]

In-Depth Analysis of Synthetic Pathways

Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of C-C bond formation, involving the reaction of an aldehyde with a compound containing an active methylene group, such as malonic acid, in the presence of a basic catalyst.[5] The Doebner modification, which utilizes pyridine and a catalytic amount of piperidine, is a widely employed variant that facilitates the decarboxylation of the intermediate to yield the desired α,β-unsaturated acid.[14]

Mechanistic Rationale: The reaction is initiated by the deprotonation of malonic acid by a base (e.g., piperidine or pyridine) to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of 2-fluorobenzaldehyde. Subsequent dehydration and decarboxylation lead to the formation of 2-fluorocinnamic acid. The use of pyridine not only acts as a base but also as a solvent, although greener alternatives are being explored to mitigate its toxicity.[5]

Diagram of Knoevenagel Condensation Pathway

Caption: Knoevenagel condensation pathway for 2-Fluorocinnamic acid synthesis.

Perkin Reaction

Developed by William Henry Perkin in 1868, this reaction provides a direct route to cinnamic acids through the condensation of an aromatic aldehyde with an acid anhydride, using an alkali salt of the corresponding acid as a base catalyst.[15]

Mechanistic Rationale: The reaction is believed to proceed via the formation of an enolate from the acetic anhydride, facilitated by the sodium acetate catalyst. This enolate then adds to the carbonyl group of 2-fluorobenzaldehyde in an aldol-type condensation. An intramolecular acyl transfer followed by the elimination of a water molecule yields the final product.[6] The high temperatures required are a significant drawback, often leading to lower yields and the formation of byproducts.[9]

Diagram of Perkin Reaction Pathway

Caption: Perkin reaction pathway for 2-Fluorocinnamic acid synthesis.

Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed C-C bond-forming reaction that couples unsaturated halides with alkenes.[10] This modern method offers high efficiency and stereoselectivity, making it an attractive option for the synthesis of cinnamic acid derivatives.[11]

Mechanistic Rationale: The catalytic cycle involves several key steps: oxidative addition of the aryl halide (2-fluoroiodobenzene) to a Pd(0) complex, coordination and migratory insertion of the alkene (acrylic acid), and subsequent β-hydride elimination to form the product and a palladium-hydride species. The Pd(0) catalyst is then regenerated in the presence of a base.[10][16] While highly effective, the cost of the palladium catalyst and the need for specialized ligands can be a limiting factor for large-scale synthesis.

Wittig Reaction

The Wittig reaction is a versatile method for synthesizing alkenes from aldehydes or ketones and a phosphonium ylide (Wittig reagent).[17] It offers excellent control over the position of the newly formed double bond.[18]

Mechanistic Rationale: The reaction proceeds through the nucleophilic attack of the ylide on the carbonyl carbon of 2-fluorobenzaldehyde, forming a betaine intermediate which then collapses to an oxaphosphetane. This four-membered ring intermediate subsequently fragments to yield the desired alkene (2-fluorocinnamic acid ester, which is then hydrolyzed) and a triphenylphosphine oxide byproduct.[13] The primary challenge of this method lies in the separation of the product from the stoichiometric phosphine oxide byproduct.[12]

Experimental Protocols

The following protocols are provided as a representative guide for the synthesis of fluorinated cinnamic acids. Researchers should adapt these procedures based on their specific laboratory conditions and safety protocols.

Protocol 1: Synthesis of 4-Fluorocinnamic Acid via Knoevenagel Condensation

This protocol is adapted from a patented procedure and is provided for illustrative purposes.[3]

Materials:

• p-Fluorobenzaldehyde (24.8 g, 0.2 mol)

• Malonic Acid (23.0 g, 0.22 mol, added in two portions)

• Pyridine (23.7 g) or Ionic Liquid [bmim][p-CH₃C₆H₄SO₃] (40 mL)

• Ammonium Acetate (12.3 g, 0.16 mol, if using ionic liquid)

• Hydrochloric Acid (10-40% solution)

• Ethanol (95%)

Procedure:

• In a reaction flask, combine p-Fluorobenzaldehyde (24.8 g) and half of the malonic acid (11.5 g).

• Add pyridine (23.7 g) and slowly heat the mixture to 70-80°C with stirring for 30 minutes.

• Add the remaining malonic acid (11.5 g) to the reaction mixture and continue stirring at 80-95°C for an additional 1.5-2.5 hours.

• After the reaction is complete, cool the mixture to approximately 40°C.

• Acidify the reaction mixture by dropwise addition of hydrochloric acid until the pH reaches 2.

• Cool the mixture to induce crystallization and collect the precipitate by filtration.

• The crude product is then recrystallized from 95% ethanol to yield pure p-fluorocinnamic acid.

Expected Outcome:

• Yield: 73-83%[3]

• Purity: >97%[3]

Protocol 2: Synthesis of 2-Chlorocinnamic Acid via Perkin Reaction

This protocol for a closely related halogenated cinnamic acid demonstrates the general conditions for the Perkin reaction.[6]

Materials:

• 2-Chlorobenzaldehyde (14.06 g, 0.1 mol)

• Acetic Anhydride (20.42 g, 0.2 mol)

• Anhydrous Sodium Acetate (8.20 g, 0.1 mol)

• Water

• Hydrochloric Acid

• Ethanol

Procedure:

• Combine 2-chlorobenzaldehyde, acetic anhydride, and anhydrous sodium acetate in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture in an oil bath at 180°C for 5 hours.

• After cooling slightly, pour the hot reaction mixture into 100 mL of water.

• Boil the aqueous mixture to hydrolyze any unreacted acetic anhydride.

• Filter the hot solution to remove any resinous byproducts.

• Acidify the filtrate with hydrochloric acid to precipitate the crude 2-chlorocinnamic acid.

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-chlorocinnamic acid.

Expected Outcome:

• Yield: ~71%[6]

Green Chemistry Considerations

In modern pharmaceutical synthesis, adherence to the principles of green chemistry is crucial for sustainable development.[19][20] When selecting a synthetic route, factors such as atom economy, the use of hazardous solvents, and energy consumption should be carefully considered.[21]

• Knoevenagel Condensation: While traditionally employing toxic pyridine, recent advancements have explored the use of ionic liquids or solvent-free conditions under microwave irradiation to create a more environmentally benign process.[3][14]

• Perkin Reaction: The high energy input and moderate yields detract from its "green" credentials.

• Heck and Wittig Reactions: The Heck reaction's reliance on a precious metal catalyst and the Wittig reaction's generation of a stoichiometric byproduct present challenges from a green chemistry perspective. However, ongoing research into catalyst recycling and more atom-economical reagents aims to address these limitations.

Conclusion and Recommendations

For the laboratory-scale synthesis of 2-Fluorocinnamic acid, the Knoevenagel condensation offers the most balanced profile of high yield, mild reaction conditions, and readily accessible starting materials. While the classical use of pyridine is a drawback, modern modifications using greener solvents or catalysts can mitigate this issue.

For industrial-scale production, where cost and efficiency are paramount, a highly optimized Heck reaction could be advantageous due to its potential for very high yields and stereoselectivity, provided that an efficient catalyst system and recycling protocol are in place.

The Perkin reaction , while historically significant, is generally less favorable due to its harsh conditions and moderate yields. The Wittig reaction remains a viable option, particularly when high functional group tolerance is required, but purification can be challenging on a larger scale.

Ultimately, the optimal synthetic route will depend on the specific requirements of the project, including scale, purity specifications, cost constraints, and commitment to sustainable chemical practices. This guide provides the foundational data and insights to make an informed and strategic decision.

References

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• Google Patents. (2014).

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• Indriyanti, E., & Prahasiwi, M. S. (2020). SYNTHESIS OF CINNAMIC ACID BASED ON PERKIN REACTION USING SONOCHEMICAL METHOD AND ITS POTENTIAL AS PHOTOPROTECTIVE AGENT. Jurnal Kimia dan Pendidikan Kimia, 5(1), 54-61.

• Chiriac, C. I., Tanasa, F., & Onciu, M. (2005). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Molecules, 10(2), 481–487. [Link]

• Pawara, H. S., Wagh, A. S., & Lali, A. M. (2015). Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehyde and malonic acid. New Journal of Chemistry, 39(8), 5848-5854. [Link]

• Mitra, A. K., & Misra, M. (2007). Tetrabutylammoniumbromide mediated Knoevenagel condensation in water: synthesis of cinnamic acids. ARKIVOC, 2007(xv), 94-98. [Link]

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• Journal of Drug Discovery and Health Sciences. (2024). Green Chemistry Techniques for Sustainable Pharmaceutical Synthesis. [Link]

• Tech4Dev. (n.d.). Cinnamic Acid Knoevenagel Condensation. [Link]

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• DCAT Value Chain Insights. (2024). Pharma's Innovations in Green Chemistry. [Link]

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A Comparative Investigation into the Antioxidant Potential of Fluorinated Cinnamic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of the antioxidant potential of fluorinated cinnamic acids. As compounds of significant interest in medicinal chemistry, the introduction of fluorine into the cinnamic acid scaffold can profoundly influence its physicochemical and biological properties, including its antioxidant capacity. This document delves into the rationale behind fluorination, the mechanisms of antioxidant action, and detailed experimental protocols for evaluating and comparing the efficacy of these modified compounds.

Introduction: The Rationale for Fluorinating Cinnamic Acids

Cinnamic acid and its derivatives are naturally occurring phenolic compounds recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][2][3] The antioxidant properties of these molecules are primarily attributed to their ability to scavenge free radicals, a process largely governed by the phenolic hydroxyl groups.[4] The structure-activity relationship of cinnamic acid derivatives is well-established, with the number and position of hydroxyl and methoxy groups on the phenyl ring playing a crucial role in their antioxidant potency.[4]

The strategic incorporation of fluorine atoms into organic molecules is a powerful tool in drug design. Fluorine's high electronegativity, small size, and ability to form strong carbon-fluorine bonds can significantly alter a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of antioxidants, fluorination can modulate the electronic properties of the phenolic ring, thereby influencing the hydrogen-donating ability of the hydroxyl group and, consequently, the radical scavenging activity. Several studies have explored the synthesis of fluorinated cinnamic acid derivatives for various biological applications, including as potential anticancer agents.[5][6] This guide focuses on elucidating how fluorination impacts the antioxidant potential of cinnamic acids through a comparative analysis.

Mechanisms of Antioxidant Action

Phenolic compounds, including cinnamic acids, exert their antioxidant effects primarily through two mechanisms: hydrogen atom transfer (HAT) and single electron transfer followed by proton transfer (SET-PT).[7]

• Hydrogen Atom Transfer (HAT): In this mechanism, the phenolic antioxidant donates a hydrogen atom from its hydroxyl group to a free radical, thereby neutralizing it. This process generates a relatively stable phenoxyl radical, which is less reactive due to resonance stabilization.[4]

• Single Electron Transfer-Proton Transfer (SET-PT): Alternatively, the antioxidant can donate an electron to the free radical, forming a radical cation. This is followed by the transfer of a proton to a surrounding solvent molecule.

The efficiency of these processes is influenced by the bond dissociation enthalpy (BDE) of the O-H bond and the ionization potential (IP) of the antioxidant, both of which can be modulated by the electronic effects of substituents on the aromatic ring. Fluorine, being a strongly electron-withdrawing group, can increase the acidity of the phenolic proton, potentially influencing the antioxidant mechanism.

Below is a diagram illustrating the general mechanism of radical scavenging by phenolic antioxidants.

Caption: General mechanism of radical scavenging by a phenolic antioxidant.

Comparative Evaluation of Antioxidant Potential: Experimental Protocols

To objectively compare the antioxidant potential of fluorinated cinnamic acids, a panel of well-established in vitro assays should be employed. These assays measure the capacity of a compound to scavenge different types of free radicals or to reduce metal ions.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to assess the free radical scavenging ability of antioxidants.[8][9] DPPH is a stable free radical that has a deep violet color in solution, with a characteristic absorption maximum at approximately 517 nm.[4] When an antioxidant donates a hydrogen atom to DPPH, it is reduced to diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The decrease in absorbance is proportional to the antioxidant's radical scavenging activity.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compounds (fluorinated and non-fluorinated cinnamic acids) and a reference standard (e.g., Trolox, ascorbic acid) in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a working solution of DPPH in the same solvent to an absorbance of approximately 1.0 at 517 nm.[8]

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the test compound solution at various concentrations.

  • Add the DPPH working solution to each well.

  • For the control, add the solvent instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.[4][8]

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals). A lower IC50 value indicates higher antioxidant activity.[4]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay is another common method for determining the total antioxidant capacity of a sample.[10] The assay is based on the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+), which has a characteristic blue-green color and an absorbance maximum at 734 nm.[10][11] The reduction of ABTS•+ by an antioxidant results in a decrease in the solution's color intensity, which is proportional to the antioxidant's activity.

Experimental Protocol:

• Reagent Preparation:

  • Prepare an ABTS stock solution and a potassium persulfate solution.

  • Generate the ABTS•+ solution by mixing the ABTS stock solution with the potassium persulfate solution and allowing it to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • In a 96-well microplate, add a small volume of the test compound solution at various concentrations.

  • Add the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of ABTS•+ scavenging activity as described for the DPPH assay.

  • Determine the IC50 value. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant activity of the test compound to that of Trolox, a water-soluble analog of vitamin E.[10]

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[12][13][14] The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex, which has a maximum absorbance at 593 nm.[12][15] The intensity of the color is directly proportional to the reducing power of the antioxidants in the sample.[12]

Experimental Protocol:

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing acetate buffer (pH 3.6), a solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCl, and a FeCl₃ solution.[12]

• Assay Procedure:

  • Pre-warm the FRAP reagent to 37°C.

  • In a 96-well microplate, add the test compound solution.

  • Add the FRAP reagent to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 4-6 minutes).[12]

  • Measure the absorbance at 593 nm.

• Data Analysis:

  • Construct a standard curve using a known concentration of FeSO₄.

  • The antioxidant capacity of the test samples is determined by comparing their absorbance to the standard curve and is expressed as Fe²⁺ equivalents.

Below is a diagram illustrating the general experimental workflow for assessing antioxidant potential.

Caption: A generalized workflow for in vitro antioxidant capacity assays.

Comparative Data Analysis

The antioxidant potential of a series of fluorinated cinnamic acids should be systematically compared to their non-fluorinated parent compounds. The data should be presented in a clear and concise tabular format, allowing for easy comparison of IC50 values or other relevant metrics.

Table 1: Comparative Antioxidant Activity of Fluorinated Cinnamic Acids

Compound	Position of Fluorine	DPPH IC50 (µM)	ABTS IC50 (µM)	FRAP Value (µM Fe²⁺/µM)
Cinnamic Acid	-	Data	Data	Data
p-Coumaric Acid	-	Data	Data	Data
4-Fluoro-p-Coumaric Acid	4-F	Data	Data	Data
Caffeic Acid	-	Data	Data	Data
5-Fluoro-Caffeic Acid	5-F	Data	Data	Data
Ferulic Acid	-	Data	Data
2-Fluoro-Ferulic Acid	2-F	Data	Data	Data

Note: The data in this table is hypothetical and should be replaced with actual experimental results.

Discussion and Interpretation of Results

The analysis of the comparative data should focus on the structure-activity relationships. Key points to consider include:

• Effect of Fluorine Position: Does the position of the fluorine atom on the phenyl ring influence the antioxidant activity? For example, fluorine in the ortho, meta, or para position relative to the hydroxyl group will have different electronic effects.

• Impact on O-H Bond Dissociation Enthalpy: The electron-withdrawing nature of fluorine is expected to increase the BDE of the phenolic O-H bond, which could potentially decrease the rate of hydrogen atom donation.

• Influence on Acidity: Fluorination will increase the acidity of the phenolic proton, which may favor the SET-PT mechanism in certain solvents.

• Comparison with Parent Compounds: A direct comparison with the non-fluorinated cinnamic acids is essential to quantify the impact of fluorination.

Conclusion

This comparative study provides a framework for the systematic evaluation of the antioxidant potential of fluorinated cinnamic acids. By employing a battery of standardized assays and carefully analyzing the structure-activity relationships, researchers can gain valuable insights into how fluorination modulates the antioxidant properties of these important bioactive molecules. This knowledge is crucial for the rational design of novel and more potent antioxidant agents for therapeutic and other applications.

References

• Shahidi, F., & Ambigaipalan, P. (2015). Phenolics and polyphenolics in foods, beverages and spices: Antioxidant activity and health effects–A review. Journal of Functional Foods, 18, 820-897.
• Srinivasan, M., Sudheer, A. R., & Menon, V. P. (2007). Ferulic Acid: therapeutic potential through its antioxidant property. Journal of clinical biochemistry and nutrition, 40(2), 92–100.
• Benzie, I. F., & Strain, J. J. (1996). The ferric reducing ability of plasma (FRAP) as a measure of “antioxidant power”: the FRAP assay. Analytical biochemistry, 239(1), 70-76.
• Apak, R., Güçlü, K., Özyürek, M., & Karademir, S. E. (2004). Novel total antioxidant capacity assay for dietary polyphenols and vitamins C and E, using cerium (IV) ion reduction. Journal of agricultural and food chemistry, 52(26), 7970-7981.
• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free radical biology and medicine, 26(9-10), 1231-1237.
• Blois, M. S. (1958). Antioxidant determinations by the use of a stable free radical.
• Müller, K., & Böker, M. (1995). Fluorinated Cinnamic Acids: Synthesis and Effect on Fungal Growth. Pesticide Science, 43(1), 31-35.
• Foti, M. C. (2007). Antioxidant properties of phenols. Journal of Pharmacy and Pharmacology, 59(12), 1673-1685.
• Wright, J. S., Johnson, E. R., & DiLabio, G. A. (2001). Predicting the activity of phenolic antioxidants: theoretical method, analysis of substituent effects, and application to major families of antioxidants. Journal of the American Chemical Society, 123(6), 1173-1183.
• Ou, B., Huang, D., Hampsch-Woodill, M., Flanagan, J. A., & Deemer, E. K. (2002). Analysis of antioxidant activities of common vegetables employing oxygen radical absorbance capacity (ORAC) and ferric reducing antioxidant power (FRAP) assays: a comparative study. Journal of agricultural and food chemistry, 50(11), 3122-3128.

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A Head-to-Head Comparison: Perkin vs. Knoevenagel for Cinnamic Acid Synthesis

For researchers, scientists, and professionals in drug development, the synthesis of cinnamic acid and its derivatives is a fundamental process, pivotal in the creation of a vast array of pharmaceuticals, fragrances, and other fine chemicals. The choice of synthetic route can significantly impact yield, purity, and overall efficiency. This guide provides an in-depth, head-to-head comparison of two classical and widely employed methods for cinnamic acid synthesis: the Perkin reaction and the Knoevenagel condensation. We will delve into the mechanistic underpinnings of each reaction, present comparative experimental data, and provide detailed protocols to guide your synthetic strategy.

At a Glance: Perkin vs. Knoevenagel

Feature	Perkin Reaction	Knoevenagel Condensation
Reactants	Aromatic aldehyde, acid anhydride	Aromatic aldehyde, active methylene compound (e.g., malonic acid)
Catalyst	Alkali salt of the corresponding acid (e.g., sodium acetate)	Base (e.g., piperidine, pyridine, or other amines)
Typical Temperature	High (around 180°C)	Moderate (reflux in a suitable solvent)
Reaction Time	Generally longer	Can be shorter, especially with modern techniques
Reported Yields	Variable, can be low to moderate	Generally moderate to high (85-97% reported)[1]
Key Advantages	Utilizes readily available starting materials.	High yields, milder reaction conditions.
Key Disadvantages	High temperatures can lead to side reactions and charring.[2][3]	Use of potentially carcinogenic solvents like pyridine in classic protocols.[4]

Delving into the Mechanisms: A Tale of Two Condensations

Understanding the reaction mechanisms is crucial for optimizing conditions and troubleshooting unforeseen outcomes. Both the Perkin and Knoevenagel reactions are condensation reactions, but they proceed through distinct pathways.

The Perkin Reaction: An Anhydride-Driven Condensation

The Perkin reaction is an organic reaction that produces α,β-unsaturated aromatic acids, such as cinnamic acid, through the aldol condensation of an aromatic aldehyde and an acid anhydride, in the presence of an alkali salt of the acid.[5]

The mechanism can be summarized as follows:

• Enolate Formation: The alkali salt of the acid acts as a base, deprotonating the acid anhydride at the α-carbon to form an enolate ion.[6]

• Nucleophilic Attack: The enolate ion then acts as a nucleophile, attacking the carbonyl carbon of the aromatic aldehyde.[7]

• Intramolecular Acyl Transfer and Dehydration: A series of intramolecular reactions and a final dehydration step lead to the formation of the α,β-unsaturated acid.[8]

Caption: Generalized workflow of the Perkin reaction mechanism.

The Knoevenagel Condensation: Leveraging Active Methylene Compounds

The Knoevenagel condensation is a versatile method for forming carbon-carbon double bonds by reacting an aldehyde or ketone with a compound containing an active methylene group, in the presence of a basic catalyst.[9] For cinnamic acid synthesis, this typically involves the reaction of benzaldehyde with malonic acid.[10]

The mechanism proceeds as follows:

• Carbanion Formation: The basic catalyst (e.g., piperidine or pyridine) removes a proton from the active methylene group of malonic acid, creating a nucleophilic carbanion (enolate).[10][11]

• Nucleophilic Addition: The carbanion attacks the carbonyl carbon of the benzaldehyde, forming an aldol-type addition product.[10]

• Dehydration and Decarboxylation: The intermediate undergoes dehydration to form an α,β-unsaturated dicarboxylic acid. Subsequent heating often leads to decarboxylation, yielding cinnamic acid.[10][11]

Caption: Generalized workflow of the Knoevenagel condensation mechanism.

Experimental Protocols: A Practical Guide

The following protocols are provided as a starting point for the synthesis of cinnamic acid via the Perkin and Knoevenagel reactions. As with any chemical synthesis, these should be adapted and optimized based on laboratory conditions and desired scale.

Protocol 1: Cinnamic Acid Synthesis via the Perkin Reaction

This procedure is based on the classical Perkin condensation.

Materials:

• Benzaldehyde

• Acetic anhydride

• Anhydrous sodium acetate

• Saturated sodium carbonate solution

• Concentrated hydrochloric acid

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4 g of freshly distilled benzaldehyde, 6 g of acetic anhydride, and 2 g of anhydrous sodium acetate.[12] It is crucial to use anhydrous reagents as moisture can hydrolyze the acetic anhydride, reducing the yield.[3]

• Heating: Equip the flask with a reflux condenser and heat the mixture in an oil bath to 170-190°C for approximately one hour with stirring.[13] The high temperature is necessary to drive the reaction to completion.

• Work-up: After cooling slightly, pour the hot reaction mixture into a larger flask containing water. Boil the mixture to hydrolyze any remaining acetic anhydride to acetic acid.

• Neutralization and Extraction: Add a saturated solution of sodium carbonate until the solution is alkaline to neutralize the acids, forming sodium cinnamate and sodium acetate, which are soluble in water.

• Purification: If unreacted benzaldehyde is present, it can be removed by steam distillation. Then, decolorize the solution with activated charcoal and filter it while hot.

• Precipitation: Carefully acidify the hot filtrate with concentrated hydrochloric acid until the precipitation of cinnamic acid is complete.

• Isolation: Cool the mixture in an ice bath and collect the crystalline cinnamic acid by vacuum filtration. Wash the crystals with cold water and dry them.

Caption: Experimental workflow for the Perkin reaction.

Protocol 2: Cinnamic Acid Synthesis via the Knoevenagel Condensation

This protocol utilizes the Doebner modification of the Knoevenagel condensation, which uses malonic acid and a basic catalyst.[14]

Materials:

• Benzaldehyde

• Malonic acid

• Piperidine or Pyridine

• Ethanol (or another suitable solvent)

• Hydrochloric acid

• Round-bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve malonic acid in a suitable solvent such as ethanol or pyridine. Add benzaldehyde to the solution.

• Catalyst Addition: Add a catalytic amount of a base like piperidine or pyridine.[3] The choice and amount of catalyst can significantly impact the reaction rate and yield.

• Heating: Attach a reflux condenser and heat the mixture to reflux for a specified period. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[15]

• Work-up: After the reaction is complete, cool the mixture and pour it into a beaker containing a mixture of ice and water.

• Precipitation: Acidify the solution with hydrochloric acid to precipitate the cinnamic acid. The evolution of carbon dioxide gas may be observed due to the decarboxylation of the intermediate.[16]

• Isolation: Collect the precipitated cinnamic acid by vacuum filtration, wash it with cold water, and recrystallize from a suitable solvent if necessary to achieve high purity.

Caption: Experimental workflow for the Knoevenagel condensation.

Conclusion: Selecting the Optimal Synthetic Route

The choice between the Perkin and Knoevenagel reactions for cinnamic acid synthesis depends on several factors, including available starting materials, desired yield, and tolerance for specific reaction conditions.

The Perkin reaction , while a classic method, often requires high temperatures, which can lead to the formation of byproducts and may not be suitable for sensitive substrates.[2][3] Its primary advantage lies in the use of readily available and inexpensive reagents.

The Knoevenagel condensation , particularly the Doebner modification, generally offers higher yields under milder conditions.[14] However, the traditional use of pyridine as both a solvent and a base raises safety and environmental concerns due to its carcinogenic nature.[4] Modern variations of the Knoevenagel condensation focus on using alternative, less hazardous bases and solvents.

For researchers prioritizing high yields and milder reaction conditions, the Knoevenagel condensation is often the superior choice , provided that appropriate, safer catalysts and solvents are employed. The Perkin reaction remains a viable alternative, especially for large-scale synthesis where cost of materials is a primary driver.

Ultimately, the decision rests on a careful evaluation of the specific requirements of your research or development project. This guide provides the foundational knowledge to make an informed choice and to successfully synthesize cinnamic acid for your applications.

References

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Comparative Performance Guide: 2-Fluorocinnamic Acid-Based Polymers

Advanced Photo-Alignment Materials for Optoelectronics

Executive Summary

This guide evaluates the performance of 2-Fluorocinnamic Acid (2-FCA) derivatives when incorporated into polymer side-chains, specifically for Liquid Crystal (LC) photo-alignment and dielectric applications . Unlike standard non-fluorinated cinnamate polymers, 2-FCA variants introduce a unique "Ortho-Effect"—a combination of steric hindrance and electronic withdrawal that fundamentally alters photodimerization kinetics and surface energy profiles.

This analysis compares Poly(vinyl 2-fluorocinnamate) against its 4-Fluoro (para) and Non-fluorinated counterparts, providing actionable data for researchers optimizing display materials and organic electronics.

Molecular Engineering & Mechanism

The core utility of cinnamic acid polymers lies in their ability to undergo [2+2] photocycloaddition upon UV irradiation. This reaction crosslinks the polymer and induces anisotropy (alignment) on the surface.

• The Fluorine Advantage: Fluorination lowers the surface energy and dielectric constant.

• The 2-Position (Ortho) Specificity: Placing fluorine at the ortho position (2-F) exerts a steric influence on the vinylene (

  ) bond. This restricts free rotation more significantly than para (4-F) substitution, locking the chromophore in specific conformations that favor high-pretilt alignment in LC cells.

Mechanism Visualization

The following diagram illustrates the synthesis of the polymer and the subsequent UV-induced crosslinking mechanism.

Figure 1: Synthetic pathway from 2-FCA monomer to crosslinked photo-alignment layer.

Comparative Performance Analysis

The following data synthesizes experimental trends observed in fluorinated cinnamate polymers. The "Ortho-Effect" of 2-FCA is distinct from the electronic-dominated 4-FCA.

Table 1: Physicochemical & Photochemical Properties

Metric	Poly(vinyl cinnamate) (PVCN-H)	Poly(vinyl 2-fluorocinnamate) (PVCN-2F)	Poly(vinyl 4-fluorocinnamate) (PVCN-4F)
F-Position	None	Ortho (2)	Para (4)
Steric Hindrance	Low	High (Proximity to vinyl)	Low
Photodimerization Rate	Baseline (Fast)	Moderate (Sterically controlled)	Fast (Electronically activated)
Thermal Stability ( )	~300°C	~335°C	~325°C
Glass Transition ( )	~80°C	~95°C	~88°C
Surface Energy (mN/m)	~42	~34	~32
LC Pretilt Angle	Low (<1°)	High Tunable (3° - 8°)	Low/Moderate (1° - 3°)
Application Suitability	Standard Alignment	High-Pretilt / Vertical Alignment	Low-Voltage / Fast Response

Detailed Analysis of Key Metrics

1. Photodimerization Kinetics (The "Ortho-Brake")

• Observation: 2-FCA polymers often exhibit slightly slower initial dimerization rates compared to 4-FCA.

• Causality: The fluorine atom at the 2-position creates steric bulk near the

  -unsaturated bond. While this slows the reaction kinetics slightly, it prevents "random" dimerization. This leads to a more ordered conversion to the cyclobutane derivative, resulting in higher thermal stability of the aligned state.

• Implication: Requires slightly higher UV dosage (J/cm²) but yields a more robust alignment layer resistant to thermal relaxation.

2. Thermal Stability & Glass Transition [1]

• Observation: PVCN-2F exhibits the highest

  in the series.

• Causality: The rotation of the phenyl ring is restricted by the ortho-fluorine interacting with the carbonyl oxygen or the vinyl hydrogen. This increases the rigidity of the polymer side-chain, raising the energy required for segmental motion (

  ).

• Implication: PVCN-2F is superior for high-temperature operating environments (e.g., automotive displays).

3. Surface Energy & Wetting

• Observation: Both fluorinated variants significantly lower surface energy compared to PVCN-H.

• Causality: The C-F bond has low polarizability. However, the 2-F position creates a dipole vector distinct from the 4-F.

• Implication: PVCN-2F is particularly effective for Vertical Alignment (VA) modes in liquid crystal displays, where a specific hydrophobic interaction is required to "stand" the LC molecules up.

Experimental Protocols

Protocol A: Synthesis of Poly(vinyl 2-fluorocinnamate)

Objective: Create a photosensitive polymer with high purity for optical evaluation.

Reagents:

• Poly(vinyl alcohol) (PVA) [Mw ~20-30 kDa]

• 2-Fluorocinnamoyl chloride (Synthesized from 2-FCA via

  )

• N-Methyl-2-pyrrolidone (NMP) (Solvent)

• Pyridine (Acid scavenger)

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 g of PVA in 15 mL of NMP at 100°C under nitrogen flow. Cool to room temperature.

• Acylation: Add 1.5 mL of Pyridine. Slowly add 2.0 g of 2-Fluorocinnamoyl chloride dropwise while stirring.

• Reaction: Stir at 60°C for 24 hours. The solution should turn viscous and slightly yellow.

• Precipitation: Pour the reaction mixture slowly into 200 mL of Methanol under vigorous stirring. The polymer will precipitate as a white fibrous solid.

• Purification: Filter the solid. Redissolve in minimal Chloroform and re-precipitate in Methanol (Repeat 2x to remove unreacted chloride).

• Drying: Dry in a vacuum oven at 40°C for 24 hours.

Self-Validation Check:

• FTIR Analysis: Look for the disappearance of the broad -OH stretch (3400 cm⁻¹) from PVA and the appearance of the Ester C=O stretch (1720 cm⁻¹) and Vinyl C=C stretch (1635 cm⁻¹).

Protocol B: Evaluating Photodimerization Kinetics

Objective: Quantify the photosensitivity of the polymer.

• Film Preparation: Spin-coat a 2 wt% solution of PVCN-2F (in Cyclopentanone) onto a quartz substrate at 2000 rpm for 30s. Bake at 80°C for 10 min.

• UV Exposure: Expose the film to Linearly Polarized UV (LPUV) light (

  nm) using a high-pressure Hg lamp with a Glan-Taylor prism.

• Measurement: Measure UV-Vis absorption spectra at intervals (0, 10, 30, 60, 120, 300 seconds).

• Calculation: Track the decrease in absorbance at

  (~270-280 nm).

Decision Matrix: When to Use 2-FCA Polymers

Use the following logic flow to determine if 2-FCA is the correct choice for your application.

Figure 2: Selection logic for fluorinated cinnamate polymers.

References

• Fonseca, I., et al. (2009). "Size effects of aromatic substitution in the ortho position on the photodimerization kinetics of alpha-trans cinnamic acid derivatives." Physical Chemistry Chemical Physics. Link

• Kim, D.H., et al. (2025). "Liquid Crystal Alignments and the Fluorine in Polyimide Films." ResearchGate.[2] Link

• Sathe, D., et al. (2022).[1] "Depolymerizable Semi-fluorinated Polymers for Sustainable Functional Materials." Polymer Chemistry. Link

• PubChem. (2025).[3] "2-Fluorocinnamic acid | C9H7FO2 | CID 735833."[3] National Institutes of Health (NIH). Link

• Sigma-Aldrich. (2025).[3] "2-Fluorocinnamic acid Product Specification." Merck KGaA. Link

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Fluorocinnamic Acid

As researchers and drug development professionals, our work with specialized reagents like 2-Fluorocinnamic acid demands not only precision in application but also an unwavering commitment to safety and environmental stewardship. Proper disposal is not a mere procedural afterthought; it is a critical component of the research lifecycle, safeguarding personnel, ensuring regulatory compliance, and upholding the integrity of our institutions. This guide provides a comprehensive, technically grounded framework for the safe handling and disposal of 2-Fluorocinnamic acid, moving beyond simple checklists to explain the causality behind these essential protocols.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Understanding the specific hazards of 2-Fluorocinnamic acid is the foundation of its safe management. As a halogenated organic acid, it possesses a unique profile that dictates its handling and disposal pathway.

Core Hazards: According to its Safety Data Sheet (SDS), 2-Fluorocinnamic acid is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation[1]. These are not passive warnings; they are direct indicators of the chemical's reactivity with biological tissues, necessitating the use of robust engineering controls and personal protective equipment.

The Halogenated Waste Stream: The presence of a fluorine atom classifies 2-Fluorocinnamic acid as a halogenated organic compound. This is a critical distinction for waste disposal. Halogenated wastes cannot be mixed with general non-halogenated organic solvents[2][3]. The reason is twofold:

• Treatment Incompatibility: Halogenated compounds require specific high-temperature incineration conditions to prevent the formation of highly toxic and persistent environmental pollutants like dioxins and furans.

• Cost Implications: The specialized treatment required for halogenated waste streams makes their disposal significantly more expensive than for non-halogenated waste[2]. Proper segregation is therefore a matter of both environmental responsibility and fiscal prudence.

Environmental Considerations: While some data sheets suggest that 2-Fluorocinnamic acid has low environmental toxicity, it is imperative to prevent its entry into drains or waterways[1][4][5]. The precautionary principle dictates that all chemical waste be managed as though it is harmful to the environment unless proven otherwise.

Table 1: Hazard Profile of 2-Fluorocinnamic Acid

Hazard Classification	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation[1]
Eye Irritation	2A	H319: Causes serious eye irritation[1]
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation[1]

Safety Protocols and Personal Protective Equipment (PPE)

Before handling or preparing 2-Fluorocinnamic acid for disposal, a hierarchy of controls must be implemented to minimize exposure risk. This system prioritizes engineering and administrative controls, with PPE serving as the final, essential barrier.

Engineering Controls:

• Chemical Fume Hood: Always handle solid 2-Fluorocinnamic acid and prepare its waste containers inside a certified chemical fume hood[6]. This is non-negotiable, as it contains dust and potential vapors, protecting the user from respiratory exposure.

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields conforming to EN166, or preferably, chemical safety goggles[5].

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Always inspect gloves before use and use proper removal technique to avoid skin contact[5].

• Body Protection: A lab coat is mandatory. Ensure it is fully buttoned.

• Respiratory Protection: If dust is generated outside of a fume hood, respiratory protection is required.

Caption: Hierarchy of Controls for Safe Chemical Handling.

Waste Characterization and Segregation: A Critical Decision Point

Proper segregation is the most important step in the disposal process. Mixing waste streams can lead to dangerous chemical reactions, non-compliance with regulations, and increased disposal costs.

Protocol:

• Identify: Confirm the waste is 2-Fluorocinnamic acid or materials contaminated with it.

• Characterize: Classify it as a "Halogenated Organic Solid Waste."

• Segregate: Do NOT mix with non-halogenated waste, aqueous waste, or general trash. All halogenated solvent wastes must be managed as Dangerous Waste and collected separately[2][7].

Caption: Decision workflow for proper waste segregation.

Step-by-Step Disposal Protocol for Waste 2-Fluorocinnamic Acid

This protocol outlines the procedure for collecting solid 2-Fluorocinnamic acid waste for disposal by your institution's Environmental Health & Safety (EHS) department.

Step 1: Container Selection

• Obtain a designated hazardous waste container from your EHS office. This is typically a wide-mouth polyethylene container that is compatible with the waste[7].

• Ensure the container is clean, dry, and has a secure, vapor-tight lid.

Step 2: Waste Collection

• Perform all work inside a chemical fume hood.

• Carefully transfer the solid 2-Fluorocinnamic acid waste into the container using a clean spatula or scoop. Avoid creating dust[4][5].

• If disposing of contaminated items (e.g., weigh boats, gloves), place them directly into the container.

• Securely close the lid. The container must remain closed at all times except when actively adding waste[2][3].

Step 3: Labeling

• As soon as the first particle of waste enters the container, it must be labeled.

• Use the official "Hazardous Waste" label provided by your EHS department.

• Fill out the label completely and legibly:

  • Generator Information: Your name, lab, and contact information.

  • Chemical Contents: Write the full chemical name: "2-Fluorocinnamic Acid." Do not use abbreviations or formulas[3]. List any other components if it is a mixture.

  • Hazards: Check the appropriate hazard boxes (e.g., Irritant).

Step 4: Storage

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.

• The SAA must be at or near the point of generation and under the control of the lab personnel.

• Ensure the container is stored away from incompatible materials like strong oxidizing agents[7][8].

Step 5: Arranging Disposal

• Once the container is full or you have finished the project, contact your institution's EHS department to schedule a waste pickup[9][10].

• Follow their specific procedures for requesting removal, which is often done through an online system.

Emergency Procedures: Spill and Exposure Management

Accidents can happen. A prepared response is key to mitigating harm.

Small Spill Cleanup Protocol:

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or you feel unsafe, evacuate and call EHS.

• Ventilate: Ensure the fume hood is operational to ventilate the area.

• Don PPE: Wear the appropriate PPE as described in Section 2.

• Contain & Collect: Gently sweep up the solid material to avoid creating dust. Use absorbent pads for solutions. Place all contaminated materials into a designated waste container[4][8].

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: Label the cleanup debris as "2-Fluorocinnamic Acid Debris" and dispose of it as hazardous waste.

Personal Exposure First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][4][6].

• Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes while removing contaminated clothing[1][4]. Seek medical attention if irritation persists.

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek medical attention[1][4][8].

• Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical attention[8][11].

In all cases of exposure, provide the Safety Data Sheet to medical personnel[6][11].

References

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• MilliporeSigma. (2019, September 18). Safety Data Sheet - 4-Chlorocinnamic acid.
• MilliporeSigma. (2025, June 2). SAFETY DATA SHEET - 4-Fluorocinnamic acid.
• Metasci. (n.d.). Safety Data Sheet trans-2-Hydroxycinnamic acid.
• Fisher Scientific. (2024, March 29). SAFETY DATA SHEET - o-Chlorocinnamic acid.
• Washington State University Environmental Health & Safety. (n.d.). Halogenated Solvents.
• Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents.
• Axxence Aromatic GmbH. (2026, January 21). natural cinnamic acid - Safety Data Sheet.
• Thermo Fisher Scientific. (2021, December 22). SAFETY DATA SHEET.
• Weill Cornell Medicine Environmental Health and Safety. (n.d.). EHS Program Manual 5.2 - Waste Disposal Procedure.
• Thermo Fisher Scientific. (2025, September 12). SAFETY DATA SHEET - 2-Fluorocinnamic acid.
• Thermo Fisher Scientific. (2025, September 15). SAFETY DATA SHEET - 4-Bromo-2-fluorocinnamic acid.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• University of Wisconsin–Madison Biomedical Engineering. (n.d.). Chapter 7 Chemical Disposal Procedures.
• U.S. Environmental Protection Agency. (n.d.). Solvents in the Workplace - How to Determine if They Are Hazardous Waste.
• Morehouse School of Medicine. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual.

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